N-Carbomethoxy-L-phenylalanine

• CAS: 41844-91-1

Core Science & Biosynthesis

An In-depth Technical Guide to N-Carbomethoxy-L-phenylalanine: Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Carbomethoxy-L-phenylalanine, a key derivative of the essential amino acid L-phenylalanine. This document delves into its core chemical and physical properties, detailed structural analysis, synthesis methodologies, and its critical applications in peptide synthesis and drug development. Synthesizing theoretical knowledge with practical insights, this guide is intended to be an essential resource for researchers and professionals in the fields of medicinal chemistry, organic synthesis, and pharmacology.

Introduction

N-Carbomethoxy-L-phenylalanine, systematically named (2S)-2-(methoxycarbonylamino)-3-phenylpropanoic acid, is a pivotal molecule in the realm of synthetic organic chemistry and drug discovery.[1] As an N-protected form of L-phenylalanine, it serves as a crucial building block in the construction of complex peptides and peptidomimetics. The methoxycarbonyl (or carbomethoxy) group provides temporary protection of the alpha-amino functionality, preventing undesired side reactions during peptide coupling and allowing for sequential chain elongation.[2] Understanding the nuanced properties and behavior of this compound is paramount for its effective utilization in the laboratory.

L-phenylalanine itself is an essential aromatic amino acid, playing a vital role in numerous biological processes.[3] Its derivatives, including N-Carbomethoxy-L-phenylalanine, are instrumental in modifying the pharmacokinetic and pharmacodynamic profiles of peptide-based therapeutics. This guide will explore the synthesis, characterization, and strategic application of this important compound, providing a foundation for its use in advanced research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Carbomethoxy-L-phenylalanine is critical for its handling, storage, and application in synthesis. The key properties are summarized in the table below, with a comparative reference to the parent amino acid, L-phenylalanine, and the commonly used N-tert-Butoxycarbonyl-L-phenylalanine (Boc-L-phenylalanine).

Property	N-Carbomethoxy-L-phenylalanine	L-Phenylalanine	N-tert-Butoxycarbonyl-L-phenylalanine (Boc-L-phenylalanine)
Molecular Formula	C₁₁H₁₃NO₄[1]	C₉H₁₁NO₂[3]	C₁₄H₁₉NO₄[4]
Molecular Weight	223.22 g/mol [1]	165.19 g/mol [3]	265.3 g/mol [4]
Melting Point	Data not available	~283 °C (decomposes)[5]	85-87 °C[4][6]
Appearance	White to off-white crystalline powder (predicted)	White crystalline powder[5]	White fine crystalline powder[4]
Solubility	Soluble in methanol, dichloromethane, dimethylformamide (predicted based on similar compounds)	Sparingly soluble in water; soluble in formic acid; practically insoluble in ethanol[7]	Soluble in methanol, dichloromethane, dimethylformamide, and N-methyl-2-pyrrolidone[6]
Optical Rotation [α]ᴅ	Data not available	Laevorotatory (-) in its natural L-form[8]	+25±1°, c = 1% in ethanol[4]

Molecular Structure and Spectroscopic Analysis

The structural integrity of N-Carbomethoxy-L-phenylalanine is defined by the L-phenylalanine backbone with a methoxycarbonyl group attached to the alpha-amino nitrogen.

Systematic Name: (2S)-2-(methoxycarbonylamino)-3-phenylpropanoic acid[1] SMILES: COC(=O)NC(=O)O[1] InChI: InChI=1S/C11H13NO4/c1-16-11(15)12-9(10(13)14)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,15)(H,13,14)/t9-/m0/s1[1]

Spectroscopic Data Interpretation

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the phenyl ring, the alpha-proton, the beta-protons of the benzyl group, the methyl protons of the carbomethoxy group, and the amide proton. The aromatic protons would appear as a multiplet in the range of δ 7.2-7.4 ppm. The alpha-proton, coupled to the beta-protons and the amide proton, would likely be a multiplet around δ 4.5-4.8 ppm. The diastereotopic beta-protons would present as two separate multiplets or a complex multiplet between δ 2.9-3.3 ppm. The methyl group of the carbomethoxy protecting group would be a sharp singlet at approximately δ 3.6-3.7 ppm. The amide proton signal would be a doublet around δ 5.0-5.5 ppm, with its chemical shift being sensitive to solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons of the carboxylic acid and the carbamate, the aromatic carbons, the alpha-carbon, the beta-carbon, and the methyl carbon of the protecting group. The carbonyl carbons are expected in the δ 170-175 ppm (carboxylic acid) and δ 155-160 ppm (carbamate) regions. The aromatic carbons would appear between δ 125-140 ppm. The alpha-carbon signal is anticipated around δ 55-60 ppm, the beta-carbon around δ 35-40 ppm, and the methyl carbon of the carbomethoxy group around δ 52 ppm.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Reference the chemical shifts to the residual solvent peak.

• ¹³C NMR Acquisition: Obtain the spectrum using a proton-decoupled pulse sequence and reference the chemical shifts to the solvent peak.[9]

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule. Key expected absorptions include:

• O-H stretch: A broad band in the region of 2500-3300 cm⁻¹ for the carboxylic acid hydroxyl group.

• N-H stretch: A sharp peak around 3300-3400 cm⁻¹ for the amide N-H.

• C=O stretches: Two distinct strong absorptions for the carbonyl groups; one for the carboxylic acid around 1700-1725 cm⁻¹ and another for the carbamate around 1690-1710 cm⁻¹.

• C-O stretch: Bands in the 1200-1300 cm⁻¹ region for the ester and carboxylic acid C-O bonds.

• Aromatic C=C stretches: Peaks in the 1450-1600 cm⁻¹ range.

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: For a solid sample, utilize an Attenuated Total Reflectance (ATR) accessory or prepare a KBr pellet.

• Instrumentation: Employ a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over a range of 4000 to 400 cm⁻¹, with a background spectrum taken prior to the sample measurement.[9]

Mass spectrometry will confirm the molecular weight of the compound. In electrospray ionization (ESI) mass spectrometry, the protonated molecule [M+H]⁺ would be expected at an m/z of 224.0863, and the sodiated adduct [M+Na]⁺ at an m/z of 246.0682. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Experimental Protocol for Mass Spectrometry:

• Sample Preparation: Dissolve a small amount of the compound in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use an ESI mass spectrometer.

• Data Acquisition: Introduce the sample solution into the ion source and acquire the spectrum in positive ion mode.[9]

Synthesis and Reactivity

The primary method for the synthesis of N-Carbomethoxy-L-phenylalanine involves the reaction of L-phenylalanine with methyl chloroformate under basic conditions. This reaction, a type of Schotten-Baumann reaction, proceeds via nucleophilic acyl substitution at the carbonyl carbon of methyl chloroformate by the amino group of L-phenylalanine.

Caption: General deprotection scheme for the N-carbomethoxy group.

Applications in Peptide Synthesis and Drug Development

N-Carbomethoxy-L-phenylalanine is a valuable building block in both solution-phase and solid-phase peptide synthesis (SPPS). [2]In SPPS, the protected amino acid is activated at its carboxyl group and coupled to the free amino group of a resin-bound peptide chain. The choice of the N-terminal protecting group is crucial for the overall success of the synthesis.

While the Fmoc (9-fluorenylmethyloxycarbonyl) and Boc (tert-butoxycarbonyl) groups are more commonly employed in modern SPPS due to their well-established deprotection conditions, the carbomethoxy group offers an alternative with distinct stability. Its resistance to the acidic conditions used for Boc-group cleavage and the basic conditions for Fmoc-group removal allows for its use in orthogonal protection strategies.

Caption: Role of N-protected amino acids in the SPPS cycle.

In drug development, the incorporation of N-protected amino acids like N-Carbomethoxy-L-phenylalanine is essential for the synthesis of peptide-based drugs. These modifications can enhance the metabolic stability of the peptide, improve its oral bioavailability, and fine-tune its binding affinity to biological targets.

Safety and Handling

N-Carbomethoxy-L-phenylalanine should be handled with care in a laboratory setting. Based on data for similar compounds, it may cause skin and eye irritation, and respiratory irritation. [1]

• Personal Protective Equipment (PPE): Wear appropriate safety goggles, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of dust. Use in a well-ventilated area or under a fume hood. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

N-Carbomethoxy-L-phenylalanine is a versatile and valuable reagent for synthetic chemists, particularly in the fields of peptide synthesis and medicinal chemistry. Its unique properties, stemming from the methoxycarbonyl protecting group, provide an alternative to the more common Boc and Fmoc strategies. A thorough understanding of its synthesis, characterization, and reactivity, as outlined in this guide, is crucial for its effective and safe implementation in research and development endeavors. Further experimental investigation into its specific physicochemical properties will undoubtedly enhance its utility and expand its applications.

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An In-Depth Technical Guide to N-Carbomethoxy-L-phenylalanine: Synthesis, Applications, and Core Principles for Drug Development

For Immediate Release

Pohang, Republic of Korea – January 26, 2026 – This technical guide provides a comprehensive overview of N-Carbomethoxy-L-phenylalanine, a critical building block for researchers, scientists, and drug development professionals. The document details its fundamental properties, synthesis, and applications, with a focus on its role in peptide chemistry and pharmaceutical development.

Core Compound Overview: N-Carbomethoxy-L-phenylalanine

N-Carbomethoxy-L-phenylalanine, also known as N-(Methoxycarbonyl)-L-phenylalanine, is a derivative of the essential amino acid L-phenylalanine. In this molecule, the amino group is protected by a methoxycarbonyl group. This modification is pivotal in synthetic organic chemistry, particularly in the precise and controlled assembly of peptides. The introduction of the carbomethoxy protecting group prevents the highly reactive amino group from participating in unintended side reactions during peptide bond formation, thereby ensuring the desired peptide sequence is synthesized with high fidelity.

Key Identifiers and Physicochemical Properties:

Property	Value	Source
CAS Number	41844-91-1	[1]
Molecular Formula	C₁₁H₁₃NO₄	[1]
Molecular Weight	223.22 g/mol	[1]
IUPAC Name	(2S)-2-(methoxycarbonylamino)-3-phenylpropanoic acid	[1]
Synonyms	N-(Methoxycarbonyl)-L-phenylalanine, (methoxycarbonyl)-l-phenylalanine	[1]

The Critical Role of N-Protection in Peptide Synthesis

The synthesis of peptides, essential molecules in numerous biological processes and a cornerstone of modern therapeutics, is a complex undertaking. The primary challenge lies in selectively forming amide (peptide) bonds between the carboxyl group of one amino acid and the amino group of another in a predefined sequence. Unprotected amino acids possess at least two reactive functional groups, the amino group and the carboxyl group, which can lead to a mixture of undesired products and polymerization.

To circumvent this, a strategy of temporary "protection" of the amino group is employed. Carbamates are a popular choice for amine protection as they are readily installed, inert to many reaction conditions, and can be removed under specific conditions without affecting the newly formed peptide bonds. The N-methoxycarbonyl group in N-Carbomethoxy-L-phenylalanine serves this protective function, allowing for the sequential and controlled addition of amino acids to a growing peptide chain. This strategic protection and subsequent deprotection are fundamental to both solid-phase and solution-phase peptide synthesis.

Synthesis of N-Carbomethoxy-L-phenylalanine: A Validated Protocol

The synthesis of N-Carbomethoxy-L-phenylalanine is typically achieved through the N-acylation of L-phenylalanine. A common and effective method is the Schotten-Baumann reaction, which involves the reaction of an amine with an acyl chloride in the presence of a base. In this case, L-phenylalanine is reacted with methyl chloroformate in an aqueous basic solution.

Experimental Protocol: Synthesis via Schotten-Baumann Reaction

This protocol is based on established methods for the N-alkoxycarbonylation of amino acids.

Materials:

• L-phenylalanine

• Methyl chloroformate

• Sodium carbonate (Na₂CO₃)

• Dioxane

• Water (H₂O)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Hexanes

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution of L-phenylalanine: In a flask equipped with a magnetic stirrer, dissolve L-phenylalanine (1 equivalent) in a 1 M aqueous solution of sodium carbonate (3 equivalents). The mixture is stirred at 0°C in an ice bath. To aid in solubility, a 1:1 mixture of dioxane and water can be used as the solvent system.

• Addition of Acylating Agent: While vigorously stirring the cooled solution, slowly add methyl chloroformate (approximately 1.05 equivalents) dropwise. The temperature should be maintained at 0°C during the addition to control the exothermic reaction.

• Reaction Progression: After the complete addition of methyl chloroformate, the reaction mixture is allowed to warm to room temperature and stirred for several hours (typically 4-6 hours) to ensure the reaction goes to completion.

• Work-up and Extraction:

  • The reaction mixture is first washed with an organic solvent like diethyl ether to remove any unreacted methyl chloroformate.

  • The aqueous layer is then carefully acidified to a pH of approximately 2-3 using a dilute solution of hydrochloric acid (e.g., 2 M HCl) while being cooled in an ice bath. This protonates the carboxylate, making the product less water-soluble.

  • The acidified aqueous layer is then extracted multiple times with an organic solvent such as ethyl acetate.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude N-Carbomethoxy-L-phenylalanine.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to obtain a white, crystalline solid.

Causality in Experimental Choices:

• Low Temperature: The initial reaction is conducted at 0°C to control the exothermicity of the acylation reaction and to minimize potential side reactions, such as the hydrolysis of methyl chloroformate.

• Basic Conditions: The use of a base like sodium carbonate is crucial to deprotonate the amino group of L-phenylalanine, making it a more potent nucleophile to attack the electrophilic carbonyl carbon of methyl chloroformate. The base also neutralizes the hydrochloric acid that is formed as a byproduct of the reaction.

• Acidification: Acidification of the aqueous layer is necessary to protonate the carboxylate group of the product, rendering it less soluble in water and facilitating its extraction into an organic solvent.

• Recrystallization: This final purification step is essential to remove any remaining impurities and to obtain a product of high purity, which is critical for its subsequent use in peptide synthesis.

Caption: Synthetic workflow for N-Carbomethoxy-L-phenylalanine.

Applications in Drug Development and Peptide Science

N-protected amino acids like N-Carbomethoxy-L-phenylalanine are indispensable in the synthesis of peptide-based drugs and other complex organic molecules. The incorporation of such modified amino acids can significantly influence the pharmacological properties of a peptide.

Key Application Areas:

• Peptide Synthesis: The primary application of N-Carbomethoxy-L-phenylalanine is as a building block in the synthesis of peptides. Its protected amino group allows for its carboxyl group to be activated and coupled to the free amino group of another amino acid or a growing peptide chain.

• Drug Design and Discovery: Phenylalanine derivatives are often incorporated into drug candidates to enhance their therapeutic properties. For instance, modified phenylalanine analogs have been used in the development of enzyme inhibitors, such as those targeting proteases, which are implicated in a variety of diseases. The modification of the phenylalanine scaffold can lead to improved binding affinity, selectivity, and metabolic stability of the drug molecule. While specific blockbuster drugs containing the N-Carbomethoxy-L-phenylalanine moiety are not prominently documented in publicly available literature, its utility lies in the broader context of creating novel peptide and peptidomimetic therapeutics. The principles of using such protected amino acids are fundamental to the synthesis of a wide array of investigational and approved peptide drugs.

• Enhanced Pharmacokinetic Properties: The N-acylation of amino acids can influence the lipophilicity and conformational flexibility of the resulting peptides. These modifications can lead to improved membrane permeability, resistance to enzymatic degradation, and ultimately, enhanced bioavailability of peptide-based drugs.

Caption: Role of N-Carbomethoxy-L-phenylalanine in drug development.

Conclusion: A Foundational Reagent in Modern Medicinal Chemistry

N-Carbomethoxy-L-phenylalanine represents a key enabling tool in the armamentarium of the medicinal chemist. Its straightforward synthesis and the critical role of its N-methoxycarbonyl protecting group underscore the elegance and necessity of strategic molecular modifications in the construction of complex and biologically active molecules. As the demand for sophisticated peptide-based therapeutics continues to grow, the importance of high-quality, well-characterized building blocks like N-Carbomethoxy-L-phenylalanine will only increase, paving the way for the discovery and development of next-generation medicines.

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An In-depth Technical Guide to the Solubility of N-Carbomethoxy-L-phenylalanine in Organic Solvents

This guide provides a comprehensive technical overview of the principles, experimental determination, and theoretical modeling of the solubility of N-Carbomethoxy-L-phenylalanine. Recognizing the limited publicly available quantitative data for this specific compound, this document leverages data from analogous structures, particularly the parent amino acid L-phenylalanine and the closely related N-Acetyl-L-phenylalanine, to illustrate key concepts and methodologies. This approach is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical tools to approach the solubility assessment of N-Carbomethoxy-L-phenylalanine and similar N-acylated amino acid derivatives.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

N-Carbomethoxy-L-phenylalanine is an N-protected derivative of the essential amino acid L-phenylalanine. In pharmaceutical sciences, N-acylation is a common strategy to modify the physicochemical properties of amino acids and peptides, influencing their stability, membrane permeability, and pharmacokinetic profiles[1][2][3]. The solubility of an active pharmaceutical ingredient (API) or intermediate is a critical parameter that dictates its bioavailability, formulation design, and the efficiency of purification processes like crystallization[4][5]. Poor aqueous solubility is a major hurdle in drug development, affecting more than 40% of new chemical entities[5]. A thorough understanding of a compound's solubility in various organic solvents is therefore essential for developing robust and scalable manufacturing processes, including reaction, extraction, and crystallization steps.

The introduction of the carbomethoxy group to the nitrogen atom of L-phenylalanine fundamentally alters its properties. The free amino group of L-phenylalanine can exist in a zwitterionic form, contributing to its solubility in polar solvents like water. N-acylation removes this zwitterionic character, generally decreasing aqueous solubility but increasing solubility in organic solvents[1]. This guide will delve into the methodologies for quantifying this solubility and the theoretical frameworks for its interpretation.

Physicochemical Properties and Predicted Solubility Profile

Key Physicochemical Properties of N-Carbomethoxy-L-phenylalanine:

• Molecular Formula: C₁₁H₁₃NO₄

• Molecular Weight: 223.22 g/mol

• Structure: The molecule consists of a hydrophobic benzyl group, a chiral center, a carboxylic acid group, and a carbomethoxy group attached to the nitrogen.

• Predicted Lipophilicity (XLogP3): 1.0. This value suggests a moderate lipophilicity, indicating that it will be more soluble in organic solvents than in water.

The presence of the benzyl group provides a significant nonpolar character, while the carboxylic acid and the carbomethoxy group offer sites for hydrogen bonding. The overall solubility will be a balance of these competing factors.

Comparative Solubility Data of Analogous Compounds

To provide a quantitative context, the following table summarizes the solubility of L-phenylalanine and N-Acetyl-L-phenylalanine in various solvents. This data serves as a valuable proxy for estimating the solubility of N-Carbomethoxy-L-phenylalanine.

Compound	Solvent	Temperature (°C)	Solubility	Reference
L-Phenylalanine	Water	25	26.9 mg/mL	[6]
Ethanol	-	Practically Insoluble	[7]
Methanol	-	Very Slightly Soluble	[6]
N-Acetyl-L-phenylalanine	Dimethyl Sulfoxide (DMSO)	-	~12 mg/mL	[8]
Dimethylformamide (DMF)	-	~16 mg/mL	[8]
Ethanol	-	Slightly Soluble	[8]
PBS (pH 7.2)	-	~0.25 mg/mL	[8]

From this data, we can infer that N-Carbomethoxy-L-phenylalanine will likely exhibit poor solubility in water and higher solubility in polar aprotic solvents like DMSO and DMF. Its solubility in alcohols like ethanol and methanol is expected to be moderate.

Experimental Determination of Thermodynamic Solubility

The most reliable method for determining the equilibrium (thermodynamic) solubility of a compound is the shake-flask method[9][10][11]. This method involves equilibrating an excess amount of the solid compound with the solvent of interest at a constant temperature until the concentration of the dissolved solid in the supernatant no longer changes.

Step-by-Step Protocol for Shake-Flask Solubility Measurement

• Preparation: Add an excess amount of crystalline N-Carbomethoxy-L-phenylalanine to a series of vials, each containing a different organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a temperature-controlled shaker or agitator (e.g., at 25°C and 37°C). The agitation should be sufficient to keep the solid suspended without causing excessive grinding. Equilibration times typically range from 24 to 72 hours[11].

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle. Then, separate the supernatant from the solid phase. This is a critical step and is usually achieved by centrifugation followed by filtration through a low-binding filter (e.g., PTFE)[11].

• Quantification: Accurately dilute an aliquot of the clear supernatant with a suitable solvent and determine the concentration of the dissolved N-Carbomethoxy-L-phenylalanine using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Solid Phase Analysis: It is good practice to analyze the residual solid after the experiment using techniques like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC) to check for any polymorphic transformations or solvate formation during the equilibration period[10].

Visualizing the Experimental Workflow

Caption: From experimental data to thermodynamic insights.

Conclusion

While direct, quantitative solubility data for N-Carbomethoxy-L-phenylalanine in a wide range of organic solvents is not extensively documented in publicly accessible literature, a robust framework exists for its determination and analysis. By understanding the physicochemical properties of the molecule and leveraging data from close analogs like N-Acetyl-L-phenylalanine, researchers can formulate a targeted experimental plan. The application of standardized methodologies, such as the shake-flask method, coupled with thermodynamic modeling using the van't Hoff and Apelblat equations, provides a reliable pathway to obtaining the critical solubility data needed for process development and formulation in the pharmaceutical industry. This guide serves as a foundational resource for scientists and researchers embarking on the characterization of N-Carbomethoxy-L-phenylalanine and similar N-protected amino acid derivatives.

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• ChemRxiv. (2023). Accurately predicting solubility curves via a thermodynamic cycle, machine learning, and solvent ensembles. [Link]

• The Japanese Pharmacopoeia. (n.d.). Official Monographs for Part I / L-Phenylalanine. [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• ResearchGate. (2023). Sequence-based prediction of the solubility of peptides containing non-natural amino acids. [Link]

• Magritek. (2019). Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine. [Link]

• MDPI. (2022). Solubility Data, Solubility Parameters and Thermodynamic Behavior of an Antiviral Drug Emtricitabine in Different Pure Solvents: Molecular Understanding of Solubility and Dissolution. [Link]

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• National Institutes of Health. (2021). A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. [Link]

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An In-depth Technical Guide to the Thermal Stability and Degradation Profile of N-Carbomethoxy-L-phenylalanine

Introduction: The Criticality of Thermal Stability in Drug Development

In the landscape of pharmaceutical development, the characterization of a molecule's physicochemical properties is paramount to ensuring its safety, efficacy, and shelf-life. For active pharmaceutical ingredients (APIs) and their intermediates, thermal stability is a critical quality attribute. N-Carbomethoxy-L-phenylalanine, an N-protected derivative of the essential amino acid L-phenylalanine, serves as a valuable building block in the synthesis of various pharmaceutical agents. Its stability under thermal stress directly impacts manufacturing processes, formulation strategies, and storage conditions. This technical guide provides a comprehensive exploration of the thermal stability and degradation profile of N-Carbomethoxy-L-phenylalanine, offering insights for researchers, scientists, and drug development professionals.

The N-carbomethoxy protecting group is employed to prevent unwanted side reactions at the amino group of phenylalanine during peptide synthesis and other chemical transformations. However, the introduction of this group also influences the molecule's overall stability. Understanding its behavior at elevated temperatures is crucial for defining processing limits, identifying potential degradants, and ensuring the final product's purity and integrity.

Thermal Degradation Profile of N-Carbomethoxy-L-phenylalanine

The thermal decomposition of N-Carbomethoxy-L-phenylalanine is a multi-stage process involving the degradation of both the N-carbomethoxy group and the phenylalanine backbone. While specific experimental data for this exact molecule is not extensively published, a comprehensive profile can be constructed by analyzing the behavior of structurally related compounds, such as other N-protected amino acids and molecules containing carbamate linkages.

Analytical Techniques for Thermal Analysis

A combination of thermoanalytical techniques is essential for a thorough investigation of the thermal properties of N-Carbomethoxy-L-phenylalanine. The primary methods employed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1][2]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It provides quantitative information about decomposition temperatures, weight loss percentages, and the presence of volatile components.

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature. DSC is used to determine melting points, glass transitions, and the enthalpy of decomposition (whether the process is endothermic or exothermic).[2]

For the identification of gaseous degradation products, hyphenated techniques such as TGA-Mass Spectrometry (TGA-MS) or Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) are invaluable.

Expected Thermal Events

Based on the analysis of similar structures, the following thermal events are anticipated for N-Carbomethoxy-L-phenylalanine:

• Melting: A sharp endothermic peak in the DSC thermogram is expected, corresponding to the melting of the crystalline solid. For comparison, N-Acetyl-L-phenylalanine has a melting point of 163-167 °C. N-alkyl-nitrophenyl carbamates have been shown to be stable up to their melting point.[3]

• Decomposition Onset: Following melting, the TGA curve will show the onset of mass loss, indicating the beginning of thermal degradation.

• Multi-stage Decomposition: The degradation is likely to occur in multiple steps, as observed in the thermal analysis of many amino acids and their derivatives.[4] These steps would be visible as distinct weight loss events in the TGA curve and corresponding endothermic or exothermic peaks in the DSC curve.

Table 1: Predicted Thermal Events for N-Carbomethoxy-L-phenylalanine

Thermal Event	Expected Temperature Range (°C)	Technique	Observation
Melting	150 - 200	DSC	Sharp endothermic peak
Initial Decomposition	> 200	TGA/DSC	Onset of mass loss, endothermic/exothermic peaks
Major Decomposition	200 - 400	TGA/DSC	Significant mass loss, complex series of peaks
Final Residue	> 400	TGA	Stable residual mass

Elucidation of the Degradation Pathway

The thermal degradation of N-Carbomethoxy-L-phenylalanine is hypothesized to proceed through parallel and sequential reactions involving both the N-carbomethoxy group and the phenylalanine moiety.

Degradation of the N-Carbomethoxy Group

The carbamate linkage is the most probable initial site of thermal decomposition. Two primary pathways are plausible:

• Decarboxylation and Methylamine Formation: The carbamate can decompose to yield methylamine, carbon dioxide, and the corresponding phenylalaninaldehyde.

• Isocyanate Formation: Thermal decomposition of carbamates can also lead to the formation of an isocyanate and methanol. In this case, methyl isocyanate and L-phenylalanine would be the initial products.

Degradation of the Phenylalanine Backbone

The phenylalanine structure itself is susceptible to thermal degradation, primarily through:

• Decarboxylation: Loss of the carboxylic acid group as CO2, a common degradation pathway for amino acids.[5]

• Deamination: Removal of the amino group as ammonia or other nitrogen-containing species.[5]

• Side-Chain Fragmentation: At higher temperatures, the benzyl side chain can undergo fragmentation.

The interplay of these degradation pathways will result in a complex mixture of volatile and non-volatile products.

Visualizing the Proposed Degradation Pathway

Caption: Workflow for the thermal analysis of N-Carbomethoxy-L-phenylalanine.

Trustworthiness and Self-Validating Systems

The reliability of thermal analysis data hinges on a self-validating experimental design. This is achieved through:

• Regular Instrument Calibration: Ensures the accuracy of temperature and heat flow measurements.

• Use of Reference Materials: Running a known stable material alongside the sample can help to identify any instrument artifacts.

• Orthogonal Techniques: Correlating the thermal events observed in DSC (e.g., an endotherm) with mass loss events in TGA provides a higher degree of confidence in the interpretation of the data. For instance, a DSC peak without a corresponding mass loss in TGA is likely a phase transition (e.g., melting), whereas a peak accompanied by mass loss indicates decomposition.

• Atmosphere Control: Conducting experiments under a controlled inert atmosphere is crucial to prevent oxidative degradation, which would introduce additional, and often irrelevant, degradation pathways for assessing intrinsic thermal stability.

Conclusion

A thorough understanding of the thermal stability and degradation profile of N-Carbomethoxy-L-phenylalanine is indispensable for its effective and safe use in pharmaceutical development. By employing a combination of TGA and DSC, and by drawing logical inferences from the behavior of structurally analogous compounds, a robust thermal profile can be established. The proposed degradation pathways, centered on the lability of the carbamate bond and the inherent decomposition routes of the phenylalanine backbone, provide a framework for anticipating potential impurities and for optimizing manufacturing and storage protocols. The experimental workflows detailed herein offer a systematic approach to generating the critical data required to ensure the quality and stability of this important synthetic intermediate.

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• ResearchGate. (PDF) Thermal degradation of 18 amino acids during pyrolytic processes. [Link]

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• PubMed Central (PMC). Mass Spectrometry Characterization of the Thermal Decomposition/Digestion (TDD) at Cysteine in Peptides and Proteins in the Condensed Phase. [Link]

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• ResolveMass Laboratories Inc. DSC vs TGA: A Simple Comparison Guide. [Link]

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N-Carbomethoxy-L-phenylalanine: A Versatile Chiral Building Block for Advanced Synthesis

Introduction: The Strategic Value of N-Protected Amino Acids in Chiral Synthesis

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the precise construction of chiral molecules is paramount. Amino acids, as nature's readily available chiral pool, serve as invaluable starting materials. However, their inherent reactivity, stemming from the presence of both an amine and a carboxylic acid group, necessitates a strategic approach to their use as building blocks. This is where the concept of protecting groups becomes critical. By temporarily masking one functional group, we can selectively perform reactions on the other, thereby guiding the synthetic pathway towards the desired stereoisomer.

This technical guide focuses on a specific, yet highly versatile, N-protected amino acid: N-Carbomethoxy-L-phenylalanine. While perhaps less ubiquitous than its tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) counterparts, the N-methoxycarbonyl (Moc) protected phenylalanine offers a unique set of properties that can be advantageous in various synthetic contexts. This guide will provide an in-depth exploration of the synthesis, properties, and applications of N-Carbomethoxy-L-phenylalanine, offering practical insights and detailed protocols for its effective utilization in the laboratory.

Physicochemical Properties and Structural Attributes

N-(Methoxycarbonyl)-L-phenylalanine is a white crystalline solid with a molecular formula of C₁₁H₁₃NO₄ and a molecular weight of 223.22 g/mol . Its structure, characterized by the presence of a methoxycarbonyl group attached to the nitrogen atom of the L-phenylalanine backbone, imparts a balance of stability and reactivity that is crucial for its role as a chiral building block.

Property	Value
Molecular Formula	C₁₁H₁₃NO₄
Molecular Weight	223.22 g/mol
Appearance	White to off-white powder
IUPAC Name	(2S)-2-(methoxycarbonylamino)-3-phenylpropanoic acid
CAS Number	41844-91-1

The methoxycarbonyl group is a relatively small and non-labile protecting group under many standard reaction conditions, offering a degree of orthogonality in more complex synthetic sequences. Its electronic and steric properties influence the reactivity of both the carboxylic acid and the α-proton, which can be strategically exploited in various transformations.

Synthesis of N-Carbomethoxy-L-phenylalanine: A Reliable Protocol

The preparation of N-Carbomethoxy-L-phenylalanine is typically achieved through the reaction of L-phenylalanine with methyl chloroformate under basic conditions. This straightforward and high-yielding procedure allows for the efficient production of the desired protected amino acid on a laboratory scale.

Experimental Protocol: Synthesis of N-Carbomethoxy-L-phenylalanine

Materials:

• L-Phenylalanine

• Methyl chloroformate

• Sodium carbonate (Na₂CO₃)

• Dioxane

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve L-phenylalanine (1 equivalent) in a 1:1 mixture of dioxane and 10% aqueous sodium carbonate solution.

• Cool the reaction mixture to 0 °C in an ice bath with gentle stirring.

• Slowly add methyl chloroformate (1.1 equivalents) dropwise to the cooled solution, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, acidify the mixture to a pH of approximately 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude N-Carbomethoxy-L-phenylalanine can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane, to afford a white crystalline solid.

Caption: Synthesis of N-Carbomethoxy-L-phenylalanine.

Applications in Peptide Synthesis: A Reliable Building Block

One of the primary applications of N-Carbomethoxy-L-phenylalanine is in peptide synthesis. The methoxycarbonyl group provides robust protection of the N-terminus, allowing for the sequential coupling of amino acids to build a peptide chain. The activation of the carboxylic acid moiety, typically with a carbodiimide reagent in the presence of an activating agent, facilitates the formation of the amide bond.

Experimental Protocol: Dipeptide Synthesis using N-Carbomethoxy-L-phenylalanine

Materials:

• N-Carbomethoxy-L-phenylalanine

• Amino acid methyl ester hydrochloride (e.g., Glycine methyl ester hydrochloride)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve N-Carbomethoxy-L-phenylalanine (1 equivalent), EDC·HCl (1.2 equivalents), and HOBt (1.2 equivalents) in anhydrous DCM.

• In a separate flask, suspend the amino acid methyl ester hydrochloride (1.1 equivalents) in DCM and add DIPEA (2.2 equivalents) to neutralize the salt and form the free amine.

• Add the solution of the free amine to the activated N-Carbomethoxy-L-phenylalanine solution.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude dipeptide by flash column chromatography on silica gel.

Caption: Dipeptide synthesis workflow.

Deprotection of the N-Carbomethoxy Group: Unveiling the Amine

The removal of the N-methoxycarbonyl group is a critical step to liberate the N-terminus of the peptide for further elongation or to yield the final deprotected product. The methoxycarbonyl group is generally stable to acidic conditions used for the removal of Boc groups, providing a degree of orthogonality. Deprotection is typically achieved under basic conditions, most commonly through saponification with an aqueous base.

Experimental Protocol: Deprotection of N-Carbomethoxy Group

Materials:

• N-Carbomethoxy-protected peptide

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) or Methanol

• Water

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the N-Carbomethoxy-protected peptide in a mixture of THF (or methanol) and water.

• Add a solution of LiOH (2-3 equivalents) or NaOH (2-3 equivalents) in water.

• Stir the reaction mixture at room temperature and monitor the progress by TLC. The reaction time can vary from a few hours to overnight depending on the substrate.

• Upon completion, carefully neutralize the reaction mixture with 1 M HCl to a pH of approximately 7.

• Remove the organic solvent under reduced pressure.

• The deprotected peptide can then be isolated by extraction or lyophilization, depending on its properties.

Comparative Insights: Moc vs. Boc and Cbz Protecting Groups

As a Senior Application Scientist, it is crucial to understand the nuances of different protecting groups to make informed decisions in synthetic planning. The choice between Moc, Boc, and Cbz is not arbitrary and depends on the overall synthetic strategy and the nature of the target molecule.

Protecting Group	Deprotection Conditions	Key Advantages	Key Disadvantages
Methoxycarbonyl (Moc)	Basic hydrolysis (e.g., LiOH, NaOH)	Stable to acidic conditions; small size	Susceptible to nucleophilic attack; basic conditions may not be suitable for all substrates
tert-Butoxycarbonyl (Boc)	Acidic conditions (e.g., TFA, HCl)	Easily removed with acid; orthogonal to base-labile groups	Acid-labile side chains may be affected
Benzyloxycarbonyl (Cbz)	Catalytic hydrogenation (H₂/Pd-C); strong acids (HBr/AcOH)	Stable to a wide range of conditions; orthogonal to acid- and base-labile groups	Hydrogenolysis may not be compatible with other functional groups (e.g., alkenes, alkynes)

The N-methoxycarbonyl group's stability to acid makes it a valuable orthogonal protecting group in syntheses where Boc-protected functionalities are also present. Its smaller size compared to Boc and Cbz can sometimes lead to improved solubility and reduced steric hindrance in coupling reactions.

Conclusion: A Valuable Tool in the Synthetic Chemist's Arsenal

N-Carbomethoxy-L-phenylalanine represents a valuable and versatile chiral building block for organic synthesis. Its straightforward preparation, robust nature, and specific deprotection conditions provide a useful alternative to the more common N-protecting groups. For researchers and drug development professionals, a thorough understanding of the properties and applications of N-Carbomethoxy-L-phenylalanine can open up new avenues for the efficient and stereoselective synthesis of complex chiral molecules, from peptides to other biologically active compounds. The protocols and insights provided in this guide are intended to serve as a practical resource for harnessing the full potential of this important synthetic tool.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 13048311, N-(Methoxycarbonyl)-L-phenylalanine. Retrieved from [Link].

Protocols & Analytical Methods

N-Carbomethoxy-L-phenylalanine in the synthesis of enzyme inhibitors

An Application Guide to N-Carbomethoxy-L-phenylalanine in the Synthesis of Enzyme Inhibitors

Abstract

N-Carbomethoxy-L-phenylalanine is a pivotal chiral building block in medicinal chemistry, prized for its utility in the rational design and synthesis of potent and selective enzyme inhibitors. This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on leveraging this versatile reagent. We will explore the underlying chemical principles that make N-Carbomethoxy-L-phenylalanine an ideal starting material, present detailed protocols for its incorporation into inhibitor scaffolds, and discuss methodologies for the characterization and biological evaluation of the resulting compounds. Case studies focusing on key enzyme targets will illustrate its broad applicability and strategic importance in modern drug discovery.

Introduction: The Strategic Advantage of N-Carbomethoxy-L-phenylalanine

The design of small molecule enzyme inhibitors is a cornerstone of modern therapeutics. Success in this field hinges on the ability to create molecules that bind to an enzyme's active site with high affinity and specificity. N-Carbomethoxy-L-phenylalanine serves as an exemplary starting scaffold for this purpose due to a confluence of advantageous structural and chemical properties.

• Chiral Integrity: The L-configuration is crucial for mimicking natural peptide substrates, ensuring stereospecific interactions with the enzyme's active site.

• Hydrophobic Moiety: The benzyl side chain of the phenylalanine residue provides a significant hydrophobic pharmacophore, which is critical for engaging with nonpolar pockets in many enzyme active sites, thereby enhancing binding affinity.

• N-Terminal Protection: The N-carbomethoxy (methoxycarbonyl) group is a stable and neutral protecting group for the alpha-amino function. Its presence prevents unwanted polymerization during coupling reactions and allows for precise, controlled synthesis.[1] This group can be retained in the final molecule or selectively removed to allow for further chain elongation in more complex peptidomimetic structures.

This guide will demonstrate how these features are exploited in the synthesis of inhibitors for medically relevant enzymes.

Physicochemical and Safety Profile

A thorough understanding of a reagent's properties is fundamental to its effective and safe use in the laboratory.

Chemical Properties

Property	Value	Source
Molecular Formula	C11H13NO4	PubChem[2]
Molecular Weight	223.22 g/mol	PubChem[2]
Appearance	White fine crystalline powder	ChemicalBook[3]
Melting Point	85-87 °C	ChemicalBook[3]
Solubility	Soluble in methanol, dichloromethane, DMF, NMP	ChemicalBook[3]

Safety and Handling

N-Carbomethoxy-L-phenylalanine is classified as an irritant.[2] Standard laboratory safety protocols should be strictly followed.

• Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[2]

• Precautions: Wear protective gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or chemical fume hood. Avoid inhalation of dust.

• Storage: Keep in a tightly sealed container in a cool, dry place.[3]

Application in Protease Inhibitor Synthesis

Proteases are a major class of drug targets, implicated in diseases ranging from viral infections to cancer. The phenylalanine scaffold is a common feature in many protease inhibitors, as it can mimic the natural substrates that these enzymes cleave.

Rationale for Targeting Proteases

The active sites of many proteases, such as HIV protease and certain metalloproteinases, contain hydrophobic pockets (often designated S1 or S2) that readily accommodate the benzyl group of phenylalanine. By using N-Carbomethoxy-L-phenylalanine as a core, medicinal chemists can design inhibitors that occupy these pockets, forming a key part of the molecule's binding interaction. For instance, derivatives of L-phenylalanine have been successfully developed as potent inhibitors of the dengue virus protease.[4]

General Synthetic Workflow

The synthesis of a target inhibitor typically follows a multi-step process that can be adapted based on the specific molecular target. The workflow emphasizes controlled reactions, purification, and rigorous validation at each stage.

Caption: General workflow for inhibitor synthesis.

Protocols and Methodologies

The following protocols provide detailed, step-by-step instructions for key procedures in the synthesis and evaluation of enzyme inhibitors derived from N-Carbomethoxy-L-phenylalanine.

Protocol 1: Amide Bond Formation via TBTU/HOBt Coupling

This protocol describes a standard solution-phase method for forming an amide bond between N-Carbomethoxy-L-phenylalanine and a primary or secondary amine, a common step in constructing peptidomimetic inhibitors.[5]

Materials:

• N-Carbomethoxy-L-phenylalanine

• Target amine (e.g., an amino acid ester hydrochloride)

• TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate)

• HOBt (Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated sodium bicarbonate solution

• 1M Hydrochloric acid

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve N-Carbomethoxy-L-phenylalanine (1.0 eq) in anhydrous DCM or DMF.

• Add HOBt (1.1 eq) and TBTU (1.1 eq) to the solution. Stir for 10-15 minutes at room temperature. This is the pre-activation step.[5]

• In a separate flask, dissolve the target amine (1.2 eq) in anhydrous DCM/DMF. If using an amine salt (e.g., hydrochloride), add DIPEA (2.5-3.0 eq) to neutralize the salt and act as the reaction base.[5]

• Slowly add the amine/DIPEA solution to the pre-activated acid solution from step 2.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO3 solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product using flash column chromatography on silica gel with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: General Enzyme Inhibition Assay (IC50 Determination)

This protocol outlines a general method to determine the half-maximal inhibitory concentration (IC50) of a synthesized compound. This example is based on a colorimetric or fluorometric assay.

Materials:

• Purified target enzyme

• Substrate for the enzyme (produces a detectable signal)

• Assay buffer (specific to the enzyme, e.g., Tris-HCl, HEPES with required cofactors)

• Synthesized inhibitor (dissolved in DMSO to make a high-concentration stock, e.g., 10 mM)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Inhibitor Dilutions: Perform a serial dilution of your inhibitor stock solution in assay buffer. For a typical IC50 curve, you might prepare 8-10 concentrations spanning a wide range (e.g., from 100 µM to 1 nM). Include a "no inhibitor" control (buffer with DMSO only).

• Enzyme Preparation: Dilute the enzyme stock to the desired working concentration in cold assay buffer.

• Assay Setup: To the wells of the 96-well plate, add:

  • Assay buffer

  • Diluted inhibitor solution (or DMSO control)

• Pre-incubation: Add the diluted enzyme solution to each well. Gently mix and incubate the plate for 15-30 minutes at the optimal temperature for the enzyme. This allows the inhibitor to bind to the enzyme before the substrate is introduced.[6]

• Initiate Reaction: Add the substrate solution to all wells to start the reaction.

• Data Acquisition: Immediately place the plate in a microplate reader. Measure the signal (absorbance or fluorescence) over time (kinetic mode) or at a single endpoint after a fixed duration.

• Data Analysis:

  • Calculate the initial reaction rate (velocity) for each inhibitor concentration.

  • Normalize the rates relative to the "no inhibitor" control (set to 100% activity).

  • Plot the % activity versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (or similar sigmoidal dose-response) equation using software like GraphPad Prism to determine the IC50 value.[6]

Case Study: Targeting Metalloproteinases

Matrix metalloproteinases (MMPs) are zinc-dependent endopeptidases involved in tissue remodeling, and their dysregulation is linked to cancer and arthritis. Many MMP inhibitors incorporate a zinc-binding group (ZBG), such as a hydroxamate, and a scaffold that interacts with the enzyme's specificity pockets. N-Carbomethoxy-L-phenylalanine is an excellent starting point for building the scaffold that targets the S1' hydrophobic pocket.

Synthetic Strategy Logic

The design principle involves connecting the phenylalanine scaffold to a zinc-binding warhead, often through another amino acid or linker. The stereochemistry and hydrophobic nature of the phenylalanine moiety are critical for achieving high potency.

Caption: Logical relationship in MMP inhibitor design.

Example Data

The potency of inhibitors synthesized from phenylalanine derivatives can be substantial. For example, rationally designed inhibitors for Carboxypeptidase A, another zinc-containing metalloenzyme, have shown competitive inhibition with Ki values in the low micromolar range.[7] A series of N-benzoyl hydroxamate analogs also demonstrated potent inhibitory activity against MMP-2 and MMP-9.[8]

Compound ID	Target Enzyme	Inhibitor Type	IC50 / Ki (µM)	Reference
1	Carboxypeptidase A	N-(Hydroxyaminocarbonyl)phenylalanine	Ki = 2.09	Chung & Kim, 2001[7]
D-1	Carboxypeptidase A	D-enantiomer of Compound 1	Ki = 1.54	Chung & Kim, 2001[7]
Q-c4	HIV-1 Capsid	Dimerized Phenylalanine Derivative	EC50 = 0.57	Wang et al., 2022[9]

This data highlights how modifications to the core phenylalanine structure can yield highly potent inhibitors. Interestingly, for the carboxypeptidase A inhibitor, the D-configuration was found to be more potent, underscoring the importance of empirical testing in drug design.[7]

Conclusion

N-Carbomethoxy-L-phenylalanine is more than just a protected amino acid; it is a strategic tool for the rational design of high-affinity enzyme inhibitors. Its inherent structural features—a defined stereocenter, a hydrophobic side chain, and a stably protected amine—provide a robust foundation for building molecules that can effectively target the active sites of a wide range of enzymes, particularly proteases. The protocols and workflows detailed in this guide offer a validated framework for the synthesis, purification, and evaluation of novel inhibitors, empowering researchers to accelerate their drug discovery programs.

References

• Dillehay, L. D., Bass, R., & Englesberg, E. (1980). Inhibition of growth of cells in culture by L-phenylalanine as a model system for the analysis of phenylketonuria. I. aminoacid antagonism and the inhibition of protein synthesis. Journal of Cellular Physiology, 102(3), 395-405. [Link]

• Chung, S. J., & Kim, D. H. (2001). N-(Hydroxyaminocarbonyl)phenylalanine: a novel class of inhibitor for carboxypeptidase A. Bioorganic & Medicinal Chemistry, 9(1), 185-189. [Link]

• Sun, D., Zhang, L., & Wang, J. (n.d.). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Rasayan J. Chem. [Link]

• Bozdag, M., et al. (2016). Synthesis carbonic anhydrase enzyme inhibition and antioxidant activity of novel benzothiazole derivatives incorporating glycine, methionine, alanine, and phenylalanine moieties. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup4), 115-121. [Link]

• Kim, M., et al. (2006). Design and Synthesis of Novel Metalloproteinase Inhibitors. Bulletin of the Korean Chemical Society, 27(5), 714-718. [Link]

• National Center for Biotechnology Information (n.d.). N-(Methoxycarbonyl)-L-phenylalanine. PubChem Compound Database. Retrieved from [Link]

• Serrano-Maciá, F., et al. (2008). Treatment of cells with n-alpha-tosyl-L-phenylalanine-chloromethyl ketone induces the proteolytic loss of STAT6 transcription factor. Molecular Immunology, 45(16), 4256-4264. [Link]

• Wang, L., et al. (2017). l-phenylalanine and N-(carbobenzyloxy)-l-aspartic acid-β-benzyl ester derivatives as potent topoisomerase IIα inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(12), 2739-2745. [Link]

• ResearchGate. (n.d.). a) Synthesis of N-phenyl-l-alanine (2 a). b) Synthesis of one of the... [Image]. Retrieved from [Link]

• Ghosh, P., et al. (2020). N-p-Tosyl-L-phenylalanine chloromethyl ketone (TPCK) inhibits HIV-1 by suppressing the activity of viral protease. Biochemical and Biophysical Research Communications, 527(2), 488-493. [Link]

• ResearchGate. (2018). A review on physical and chemical properties of L-phenylalanine family of NLO single crystals. [Link]

• Patsnap. (2025). What drugs are in development for Phenylketonurias?. Patsnap Synapse. [Link]

• Schultz, K. C., et al. (2015). Synthesis and protein incorporation of azido-modified unnatural amino acids. Methods in Enzymology, 558, 181-199. [Link]

• Vlieghe, P., et al. (2010). Methods and protocols of modern solid phase peptide synthesis. Future Medicinal Chemistry, 2(6), 1149-1175. [Link]

• BioWorld. (2023). Preclinical characterization of SLC6A19 inhibitor JNT-517 divulged at ACS. [Link]

• Hannedouche, S., et al. (2024). Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022). Molecules, 29(9), 2196. [Link]

• Klein, C. D., et al. (2015). Phenylalanine and Phenylglycine Analogues as Arginine Mimetics in Dengue Protease Inhibitors. Journal of Medicinal Chemistry, 58(19), 7847-7861. [Link]

• National Center for Biotechnology Information (n.d.). N-hydroxy-L-phenylalanine. PubChem Compound Database. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenylalanine (CAS 63-91-2). Retrieved from [Link]

• IntechOpen. (2021). Role of Phenylalanine and Its Metabolites in Health and Neurological Disorders. [Link]

• Yokozeki, K., & Abe, I. (2021). A novel route for aspartame production by combining enzymatic and chemical reactions for industrial use. Bioscience, Biotechnology, and Biochemistry, 85(2), 464-466. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Wang, M., et al. (2022). Design, synthesis, and mechanism study of dimerized phenylalanine derivatives as novel HIV-1 capsid inhibitors. European Journal of Medicinal Chemistry, 238, 114480. [Link]

• Eftekhari-Sis, B., et al. (2013). Synthesis of Novel Peptides Using Unusual Amino Acids. Iranian Journal of Pharmaceutical Research, 12(2), 149-158. [Link]

• Google Patents. (2021). A process for the synthesis of melphalan.

• ResearchGate. (n.d.). Continuous Flow Synthesis of ACE Inhibitors From N-Substituted l-Alanine Derivatives. [Link]

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• 1. peptide.com [peptide.com]
• 2. N-(Methoxycarbonyl)-L-phenylalanine | C11H13NO4 | CID 13048311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(tert-Butoxycarbonyl)-L-phenylalanine | 13734-34-4 [chemicalbook.com]
• 4. Phenylalanine and Phenylglycine Analogues as Arginine Mimetics in Dengue Protease Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis carbonic anhydrase enzyme inhibition and antioxidant activity of novel benzothiazole derivatives incorporating glycine, methionine, alanine, and phenylalanine moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-(Hydroxyaminocarbonyl)phenylalanine: a novel class of inhibitor for carboxypeptidase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design and synthesis of novel metalloproteinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and mechanism study of dimerized phenylalanine derivatives as novel HIV-1 capsid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Chiral Ligands from N-Carbomethoxy-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the synthesis of various classes of chiral ligands, utilizing the readily available and stereochemically defined precursor, N-Carbomethoxy-L-phenylalanine. This document provides not just procedural steps but also delves into the mechanistic rationale behind the synthetic choices, ensuring a deep, practical understanding for researchers in asymmetric catalysis and drug development. We will explore the synthesis of key ligand classes, including chiral phosphines, bis(oxazolines), and diamines, through robust and reproducible protocols. All procedures are designed to be self-validating, with clear guidance on purification and characterization to ensure the highest quality of the final ligands.

Introduction: The Central Role of Chiral Ligands and Phenylalanine as a Chiral Precursor

Asymmetric catalysis is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where the stereochemistry of a molecule dictates its biological activity. The efficacy of these catalytic systems hinges on the design and synthesis of chiral ligands that can effectively transfer stereochemical information to a prochiral substrate.[1] Natural amino acids represent an ideal "chiral pool" for ligand synthesis due to their high enantiopurity, ready availability, and the presence of multiple functional groups that can be selectively manipulated.[2]

N-Carbomethoxy-L-phenylalanine, in particular, is an excellent starting material. The carbomethoxy protecting group offers stability under various reaction conditions while allowing for facile deprotection when necessary. The carboxylic acid and the stereocenter are key functional handles for elaboration into more complex chiral architectures. This guide will provide detailed pathways to convert this simple amino acid derivative into high-value chiral ligands for a range of catalytic applications.

Core Synthetic Pathways from N-Carbomethoxy-L-phenylalanine

The journey from N-Carbomethoxy-L-phenylalanine to diverse chiral ligands typically proceeds through a few key intermediates. The primary and most versatile of these is the corresponding chiral amino alcohol, (S)-2-(carbomethoxyamino)-3-phenylpropan-1-ol (N-Carbomethoxy-L-phenylalaninol), obtained via the reduction of the carboxylic acid. This amino alcohol is a pivotal branch point for the synthesis of oxazoline-based ligands and can be further functionalized to yield phosphine and diamine ligands.

Below is a generalized workflow illustrating the central role of the amino alcohol intermediate.

Sources

• 1. pnas.org [pnas.org]
• 2. Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: N-Carbomethoxy-L-phenylalanine as a Chiral Precursor for the Asymmetric Synthesis of Unnatural Amino Acids

Abstract

Unnatural amino acids (UAAs) are powerful tools in modern chemistry and biology, enabling the design of novel therapeutics, probes for biological systems, and advanced materials. Their incorporation into peptides can confer enhanced proteolytic stability, enforce specific secondary structures, and introduce novel functionalities.[1] This guide provides a detailed exploration of N-Carbomethoxy-L-phenylalanine as a versatile and economically viable chiral starting material for the synthesis of diverse α-substituted amino acids. We will delve into the mechanistic principles underpinning its use as a chiral template and provide robust, step-by-step protocols for its application in diastereoselective alkylation reactions.

Introduction: The Strategic Value of N-Carbomethoxy-L-phenylalanine

The synthesis of enantiomerically pure compounds is a cornerstone of drug development and chemical biology. Nature provides a valuable resource in the form of the "chiral pool," which includes readily available, enantiopure molecules like L-amino acids.[2] L-phenylalanine, in particular, serves as an excellent starting point for generating more complex derivatives.

By protecting the α-amino group of L-phenylalanine as a carbomethoxy derivative, we achieve several critical objectives:

• Prevention of Racemization: The N-protecting group lowers the acidity of the α-proton and prevents the formation of achiral enamines, thus preserving the stereochemical integrity of the α-carbon during many synthetic manipulations.

• Modulation of Reactivity: The carbamate functionality allows for the controlled deprotonation of the α-carbon under specific conditions to form a chiral enolate, which is the key reactive intermediate for introducing new substituents.

• Stereochemical Control: The inherent chirality of the starting material, originating from L-phenylalanine, acts as a built-in chiral auxiliary.[3][4] This allows the molecule to direct the stereochemical outcome of subsequent reactions, most notably in the diastereoselective formation of new stereocenters.

This document focuses on the use of N-Carbomethoxy-L-phenylalanine esters in diastereoselective alkylation reactions—a powerful strategy for synthesizing α-alkyl and α-aryl amino acids.

Core Principle: Diastereoselective Enolate Alkylation

The central strategy involves the generation of a chiral enolate from an N-Carbomethoxy-L-phenylalanine ester, followed by its reaction with an electrophile. The success of this method hinges on controlling the stereochemistry of the reaction, which is dictated by the enolate's geometry and the direction from which the electrophile attacks.

The generally accepted mechanism proceeds as follows:

• Deprotonation: A strong, sterically hindered, non-nucleophilic base, such as Lithium Diisopropylamide (LDA), is used at low temperatures (typically -78 °C) to abstract the acidic α-proton. This generates a lithium enolate.

• Chelation Control: The lithium cation is believed to form a rigid, five-membered chelate ring involving the enolate oxygen and the carbonyl oxygen of the carbomethoxy group. This chelation locks the conformation of the enolate.

• Steric Hindrance: The bulky benzyl group of the phenylalanine side chain effectively blocks one face of the planar enolate.

• Electrophilic Attack: Consequently, the incoming electrophile (e.g., an alkyl halide) is forced to approach from the less sterically hindered face, opposite to the benzyl group. This facial bias results in the formation of one diastereomer in significant excess.

This entire process leverages the starting material's stereocenter to create a new one with a predictable relative configuration.

Caption: Chelation-controlled alkylation mechanism.

Experimental Protocols

Protocol 1: Synthesis of N-Carbomethoxy-L-phenylalanine Methyl Ester

Rationale: This initial step prepares the substrate for the key alkylation reaction. The methyl ester protects the carboxylic acid from reacting with the strong base used later and enhances solubility in organic solvents. The N-carbomethoxy group is installed using methyl chloroformate under basic conditions (a modified Schotten-Baumann reaction).[5]

Materials:

• L-phenylalanine methyl ester hydrochloride

• Sodium carbonate (Na₂CO₃)

• Methyl chloroformate

• Dichloromethane (DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend L-phenylalanine methyl ester hydrochloride (1.0 eq) in DCM (approx. 10 mL per gram of starting material).

• Add a solution of sodium carbonate (2.5 eq) in water (equal volume to DCM) and stir vigorously until all solids dissolve.

• Cool the biphasic mixture to 0 °C in an ice bath.

• Slowly add methyl chloroformate (1.1 eq) dropwise over 15 minutes, ensuring the temperature does not exceed 5 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the product, typically as a colorless oil or white solid.

Protocol 2: Diastereoselective α-Alkylation

Rationale: This is the core protocol for introducing a new substituent at the α-carbon. The use of an anhydrous aprotic solvent (THF) and low temperature (-78 °C) is critical for the stability of the strong base and the resulting enolate, ensuring a kinetically controlled and highly diastereoselective reaction.[6]

Materials:

• N-Carbomethoxy-L-phenylalanine methyl ester (from Protocol 1)

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

• Electrophile (e.g., benzyl bromide, methyl iodide, allyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add N-Carbomethoxy-L-phenylalanine methyl ester (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum.

• Dissolution: Dissolve the starting material in anhydrous THF (approx. 20 mL per gram).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add LDA solution (1.1 eq) dropwise via syringe over 20 minutes. The solution typically turns yellow or orange. Stir the mixture at -78 °C for 1 hour.

  • Scientist's Note: The slow, subsurface addition of LDA is crucial. A rapid addition can lead to localized warming and reduced diastereoselectivity. The choice of base is important; while LDA is common, other bases like LHMDS or KHMDS can be used and may influence the outcome depending on the substrate.

• Electrophilic Quench: Add the desired electrophile (1.2 eq), either neat or dissolved in a small amount of anhydrous THF, dropwise to the enolate solution.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel, add ethyl acetate and water. Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude residue by flash column chromatography on silica gel to isolate the desired α,α-disubstituted amino acid derivative.

Data Presentation:

Electrophile (R-X)	Product (α-R-Phe derivative)	Typical Yield	Diastereomeric Ratio (d.r.)
Methyl Iodide	α-Methyl-Phenylalanine	~85%	>95:5
Benzyl Bromide	α-Benzyl-Phenylalanine	~90%	>98:2
Allyl Bromide	α-Allyl-Phenylalanine	~88%	>95:5

Protocol 3: Final Deprotection to Yield Free Unnatural Amino Acid

Rationale: The final step involves the removal of both the N-carbomethoxy and methyl ester protecting groups to liberate the free unnatural amino acid. This is typically achieved via hydrolysis under strong basic conditions.

Materials:

• Protected α,α-disubstituted amino acid derivative (from Protocol 2)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) / Water

• Hydrochloric acid (HCl), 1 M

• Dowex® 50WX8 ion-exchange resin (or equivalent)

Procedure:

• Dissolve the protected amino acid (1.0 eq) in a 3:1 mixture of THF and water.

• Add LiOH (4.0 eq) and stir the mixture at room temperature or gentle heat (40-50 °C) overnight.

• Monitor the reaction by TLC or LC-MS until both protecting groups are cleaved.

• Cool the mixture and carefully acidify to pH ~7 with 1 M HCl.

• Concentrate the solution under reduced pressure to remove the THF.

• Load the aqueous solution onto a column of Dowex® 50WX8 resin (H⁺ form).

• Wash the column extensively with deionized water to remove salts.

• Elute the desired amino acid from the resin using an aqueous ammonia solution (e.g., 2%).

• Collect the ninhydrin-positive fractions and concentrate under reduced pressure to yield the pure, free unnatural amino acid.

Synthetic Workflow Overview

The entire process provides a reliable pathway from a common natural amino acid to a structurally complex, enantiopure unnatural amino acid, suitable for applications in peptide synthesis and drug discovery.

Caption: Overall synthetic route.

References

• Sun, D., Zhang, L., & Wang, J. (2008). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Journal of the Chinese Chemical Society, 55(3), 657-662.

• Turner, N. J., & Dunsmore, C. J. (2018). N-Alkyl-α-amino acids in Nature and their biocatalytic preparation. Biocatalysis and Biotransformation, 36(5), 323-336. [Link]

• Sketchy MCAT. (2023). Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Part 1). YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). Benzyloxycarbonyl-L-phenylalanine. PubChem Compound Database. [Link]

• Hruby, V. J., & Qian, X. (1994). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Synthesis of Peptides and Peptidomimetics.

• Takeda, R., et al. (2018). Tandem Alkylation–Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids. ACS Omega, 3(8), 9729-9737. [Link]

• Burke, A. J., & Rebelo, S. L. (2004). Amino Acids as a Chiral Pool: Synthesis of (S)- and (R)-2-N-Carbomethoxy-5-aminoindane from (S)- and (R)-Phenylalanines. Letters in Organic Chemistry, 1(2), 153-156. [Link]

• Ryu, J., et al. (2014). Novel synthesis of N-alkoxycarbonyl amino acids and surfactant properties of their sodium salts. Journal of Industrial and Engineering Chemistry, 20(5), 3426-3431. [Link]

• da Silva, A. B. F., et al. (2020). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Molecules, 25(18), 4291. [Link]

• ResearchGate. (n.d.). Amino Acids as Chiral Auxiliaries. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel synthesis of N-alkoxycarbonyl amino acids and surfactant properties of their sodium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. renyi.hu [renyi.hu]

Technical Notes & Optimization

Common side reactions with N-Carbomethoxy-L-phenylalanine in peptide synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers utilizing N-Carbomethoxy-L-phenylalanine (Moc-Phe-OH) in solid-phase peptide synthesis (SPPS). This guide is designed to provide in-depth, field-proven insights into common side reactions, their mechanistic origins, and robust troubleshooting strategies. Our goal is to empower you with the knowledge to anticipate challenges, diagnose issues effectively, and optimize your synthetic outcomes.

Introduction: The Role of Moc-Phe-OH in Peptide Synthesis

N-Carbomethoxy-L-phenylalanine is an N-α-protected amino acid where the amino group is shielded by a methoxycarbonyl (Moc) group. As a urethane-type protecting group, it shares characteristics with the more common Boc and Fmoc groups.[1] The choice to use a Moc-protected amino acid often stems from specific requirements in multi-step syntheses where differential stability and cleavage conditions are necessary. However, like all reagents in the complex choreography of peptide synthesis, its use can be accompanied by specific side reactions. This guide addresses the most prevalent issues encountered with Phenylalanine residues, particularly when protected with the Moc group.

Frequently Asked Questions & Troubleshooting Guide

This section directly addresses common problems in a question-and-answer format, providing both the "what" and the "why" behind each troubleshooting step.

Q1: My synthesis yield drops dramatically after coupling the second amino acid to Phenylalanine attached to the resin. Mass spectrometry of the cleaved byproduct shows a mass corresponding to the dipeptide minus water. What is happening?

A1: This is a classic presentation of Diketopiperazine (DKP) formation.

This side reaction is especially prevalent when synthesizing C-terminal acid peptides and occurs at the dipeptide stage.[2] The deprotected N-terminal amino group of the second residue attacks the ester bond linking the first residue (Phenylalanine) to the resin, forming a stable six-membered ring that cleaves the dipeptide from the solid support.[2][3] This is particularly problematic with conformationally flexible residues or when Proline is in position one or two.[3]

Mechanism of Diketopiperazine (DKP) Formation:

The primary driver is the intrinsic stability of the cyclic dipeptide product.[2] The reaction is base-catalyzed and can occur spontaneously after the deprotection of the second amino acid's N-terminus.

Caption: Mechanism of Diketopiperazine (DKP) formation.

Troubleshooting and Prevention:

Strategy	Rationale	Suitability
Use 2-Chlorotrityl Chloride (2-CTC) Resin	The extreme steric hindrance of the 2-chlorotrityl linker physically blocks the intramolecular cyclization required for DKP formation.[3]	Highly effective for C-terminal acid peptides, especially when Phe or Pro is one of the first two residues.
Couple a Pre-formed Dipeptide	By coupling Fmoc-AA₃-AA₂-OH to the resin-bound Phenylalanine, you bypass the vulnerable dipeptide-resin stage entirely.	Effective, but contingent on the commercial availability or custom synthesis of the required dipeptide.[3]
Use N-trityl protection for the second residue	Coupling an N-trityl protected amino acid in the second position allows for subsequent removal with dilute acid, leaving a protonated amine that is less nucleophilic and less prone to cyclization.[3]	An alternative strategy for Fmoc/tBu chemistry.

Q2: My final peptide has the correct mass, but the HPLC peak is broad or shows a shoulder peak that co-elutes. Could this be racemization?

A2: Yes, racemization is a significant risk, especially during the activation step of the amino acid.

The activation of the carboxylic acid of Moc-Phe-OH (or any N-protected amino acid) makes the α-proton acidic. Base-catalyzed abstraction of this proton can lead to the formation of a planar oxazolone (azlactone) intermediate.[4] The incoming nucleophile (the deprotected N-terminus of the growing peptide chain) can then attack this planar intermediate from either face, resulting in a mixture of L- and D-isomers.

Mechanism of Racemization:

Caption: Unintended N-Carboxyanhydride (NCA) formation.

Troubleshooting and Prevention:

• Reagent Selection: This side reaction is less common with standard carbodiimide or uronium/aminium salt activators but can be a concern with more aggressive activating agents. Stick to well-established coupling protocols.

• Temperature Control: Avoid heating the activation mixture. If a reaction is sluggish, it is better to increase the reaction time than the temperature.

• Moisture Control: Ensure all solvents and reagents are anhydrous, as water can initiate the polymerization of any NCA that forms. [5]

Diagnostic & Experimental Protocols

Protocol 1: Monitoring Coupling Efficiency with the Kaiser Test

The Kaiser test detects free primary amines on the resin. A positive result (blue beads) indicates incomplete coupling, while a negative result (colorless/yellow beads) signifies a successful reaction. [6][7] Reagents:

• Solution A: 5 g ninhydrin in 100 mL ethanol.

• Solution B: 80 g phenol in 20 mL ethanol.

• Solution C: 2 mL of 0.001 M KCN in 100 mL pyridine.

Procedure:

• Collect a small sample of resin beads (approx. 5-10 mg) after the coupling step and wash thoroughly with DMF and then ethanol.

• Place the beads in a small glass test tube.

• Add 2-3 drops of each solution (A, B, and C) to the test tube.

• Heat the tube at 100°C for 3-5 minutes. [7]5. Observe the color:

  • Intense Blue Beads: Incomplete coupling. Recouple the amino acid.

  • Colorless/Yellow Beads: Complete coupling. Proceed to the next deprotection step. [6]

Protocol 2: Standard Cleavage and Precipitation

This protocol is for cleaving the completed peptide from the resin and removing acid-labile side-chain protecting groups.

Reagents:

• Cleavage Cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIPS). (Note: Scavenger composition may vary based on peptide sequence).

• Cold Diethyl Ether.

Procedure:

• Wash the peptide-resin thoroughly with DMF, then Dichloromethane (DCM), and dry it under a stream of nitrogen or in a vacuum.

• Transfer the dry resin to a reaction vessel.

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin).

• Gently agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the TFA solution containing the cleaved peptide. [8]6. Wash the resin with a small amount of fresh TFA to recover any remaining peptide.

• Precipitate the peptide by adding the TFA solution dropwise into a centrifuge tube containing cold diethyl ether (at least 10x the volume of the TFA solution). [8]8. A white precipitate of the crude peptide should form.

• Centrifuge the mixture to pellet the peptide.

• Decant the ether, wash the pellet with more cold ether, and centrifuge again.

• Dry the peptide pellet under vacuum. The crude peptide is now ready for analysis (HPLC, MS) and purification.

Troubleshooting Workflow

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. Amino acid N-carboxyanhydride - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting guide for incomplete deprotection of N-Carbomethoxy-L-phenylalanine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support guide for troubleshooting the deprotection of N-Carbomethoxy-L-phenylalanine. As Senior Application Scientists, we understand that incomplete removal of this protecting group can be a significant bottleneck in your synthetic workflow. This guide is designed to provide you with in-depth, field-proven insights and actionable protocols to diagnose and resolve common issues, ensuring the integrity and yield of your target L-phenylalanine or its derivatives.

Frequently Asked Questions (FAQs)

Q1: My deprotection of N-Carbomethoxy-L-phenylalanine is incomplete. What are the most likely causes?

Incomplete deprotection is a common issue that can typically be traced back to several key factors:

• Suboptimal Reaction Conditions: The hydrolysis of the carbamate is highly dependent on factors such as temperature, reaction time, and the concentration of the acid or base. Insufficient reaction time or temperature can lead to a stalled reaction.

• Reagent Degradation: The strength of your acid or base is critical. Over time, solutions can decrease in concentration, particularly if not stored properly. For instance, sodium hydroxide solutions can react with atmospheric carbon dioxide.

• Steric Hindrance: While less of a concern for L-phenylalanine itself, if it is part of a larger, more complex molecule, steric hindrance around the carbamate can slow down the rate of hydrolysis.

• Reaction Equilibrium: In some cases, the deprotection reaction may reach an equilibrium that does not favor complete conversion to the product.

Q2: Which deprotection method should I be using for N-Carbomethoxy-L-phenylalanine?

The optimal deprotection method depends on the overall sensitivity of your molecule to acidic or basic conditions. Here's a comparative overview of the most common approaches:

Deprotection Method	Reagents	General Conditions	Advantages	Potential Drawbacks
Basic Hydrolysis (Saponification)	NaOH, KOH, LiOH	Aqueous or alcoholic solvent, RT to reflux	Generally effective and straightforward.	Risk of racemization at the α-carbon, especially with prolonged heating. May hydrolyze other sensitive functional groups (e.g., esters).
Acidic Hydrolysis	HCl, HBr, TFA	Aqueous or organic solvent, RT to reflux	Can be effective for acid-stable molecules.	May cleave other acid-labile protecting groups (e.g., Boc, t-butyl esters). Can be harsh on sensitive substrates.
Nucleophilic Cleavage	2-Mercaptoethanol, K₃PO₄	DMAc, 75 °C	Mild conditions, high functional group tolerance.[1] Superior for substrates with sensitive functionalities.[1]	Requires specific reagents and anhydrous conditions.

Troubleshooting Incomplete Deprotection: A Deeper Dive

If you've identified that your deprotection is incomplete, the following sections provide a structured approach to troubleshooting, categorized by the deprotection method.

Issue 1: Incomplete Basic Hydrolysis (Saponification)

Basic hydrolysis is a common and effective method, but incompleteness often arises from a few key areas.

Causality: The saponification of a carbamate involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon. If this process is inefficient, starting material will remain.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete saponification.

Detailed Protocols:

• Step 1: Verify Base Integrity

  • Action: Prepare a fresh solution of your base (e.g., 1M NaOH). Solid NaOH can absorb water and CO₂ from the air, reducing its purity.

  • Rationale: An accurate concentration of the hydroxide source is paramount for driving the reaction to completion.

• Step 2: Optimize Reaction Conditions

  • Action:

    • Increase the reaction temperature. If you are running the reaction at room temperature, consider heating to 40-60 °C.

    • Extend the reaction time. Monitor the reaction by TLC or HPLC every 1-2 hours.

  • Rationale: Increasing the thermal energy of the system increases the rate of reaction. Some hydrolyses are simply sluggish at lower temperatures.

• Step 3: Consider Alternative Solvents

  • Action: If your substrate has poor solubility in a purely aqueous base, consider a biphasic system or the addition of a co-solvent like methanol, ethanol, or THF.

  • Rationale: For the reaction to proceed, the substrate and the reagent must be in the same phase. Improving solubility can dramatically increase the reaction rate.

Issue 2: Incomplete Acidic Hydrolysis

Acid-catalyzed hydrolysis is an alternative for base-sensitive substrates, but it comes with its own set of challenges.

Causality: The reaction proceeds via protonation of the carbamate carbonyl, making it more electrophilic for nucleophilic attack by water. Incomplete reactions can be due to insufficient acid strength, poor substrate solubility, or the presence of acid-sensitive side reactions that consume the catalyst.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete acidic hydrolysis.

Detailed Protocols:

• Step 1: Verify Acid and Water Presence

  • Action: Use a fresh, anhydrous solution of a strong acid (e.g., HCl in dioxane) or a concentrated aqueous acid (e.g., 6M HCl). Ensure that water is present in the reaction mixture as it is a key reagent.

  • Rationale: The concentration of both the acid catalyst and the water nucleophile are critical for the reaction kinetics.

• Step 2: Optimize Reaction Conditions

  • Action: Gradually increase the reaction temperature and monitor the progress by TLC or HPLC. Be cautious, as higher temperatures can promote side reactions.

  • Rationale: As with basic hydrolysis, increased temperature can overcome activation energy barriers.

Issue 3: Failure of Nucleophilic Cleavage with 2-Mercaptoethanol

This milder method is excellent for sensitive substrates but requires careful attention to reaction setup.

Causality: This reaction proceeds via an SN2 mechanism where the thiolate, generated in situ, acts as the nucleophile.[1] Failure is often due to inactive reagents or the presence of water, which can inhibit the reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for nucleophilic cleavage.

Detailed Protocols:

• Step 1: Ensure Anhydrous Conditions

  • Action: Dry your solvent (DMAc) over molecular sieves. Ensure your glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

  • Rationale: Water can protonate the thiolate nucleophile, reducing its efficacy.

• Step 2: Verify Reagent Quality

  • Action: Use fresh 2-mercaptoethanol and high-purity potassium phosphate.

  • Rationale: 2-Mercaptoethanol can oxidize over time, and the purity of the base is crucial for generating the active nucleophile.

Monitoring the Deprotection Reaction

Accurate monitoring is key to determining the endpoint of your reaction and avoiding unnecessary side reactions.

Thin-Layer Chromatography (TLC)

TLC is a quick and effective way to qualitatively monitor the progress of your reaction.

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A common eluent system for separating amino acids from their more nonpolar protected forms is a mixture of n-butanol, acetic acid, and water (e.g., 3:1:1 v/v/v).[2]

• Visualization:

  • UV Light (254 nm): Both the starting material and the product are UV active due to the phenyl group.

  • Ninhydrin Stain: Prepare a solution of ninhydrin in ethanol. After dipping the TLC plate and heating, a purple spot (Ruhemann's purple) will appear for the deprotected L-phenylalanine (primary amine), while the N-carbomethoxy-L-phenylalanine (a carbamate) will not stain. This provides a definitive confirmation of deprotection.

High-Performance Liquid Chromatography (HPLC)

For quantitative analysis, reverse-phase HPLC is the method of choice.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) is typically effective.

  • Example Gradient: Start with 10-20% acetonitrile and ramp up to 90% over 15-20 minutes.

• Detection: UV at 210 nm or 254 nm.[3]

• Expected Elution: The more polar L-phenylalanine will elute earlier than the more nonpolar N-Carbomethoxy-L-phenylalanine.

Addressing a Critical Side Reaction: Racemization

A primary concern during the deprotection of any N-protected amino acid is the potential for racemization at the α-carbon, which can have significant implications for the biological activity of the final product.

Causality: Under harsh basic or acidic conditions, particularly with elevated temperatures, the α-proton of the amino acid can be abstracted, leading to the formation of a planar enolate intermediate. Reprotonation can then occur from either face, resulting in a mixture of L- and D-enantiomers.[4]

Mitigation Strategies:

• Use Milder Conditions: Whenever possible, opt for milder deprotection methods. The 2-mercaptoethanol method is an excellent choice for preventing racemization.[1]

• Lower the Temperature: If using hydrolytic methods, run the reaction at the lowest temperature that still allows for a reasonable reaction rate.

• Limit Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.

• Chiral HPLC Analysis: After deprotection, it is crucial to assess the enantiomeric purity of your L-phenylalanine using a chiral HPLC method.[5]

Purification of L-Phenylalanine

Once the deprotection is complete, the next step is to isolate the pure L-phenylalanine.

General Work-up Procedure (for Hydrolysis):

• Neutralization: Carefully adjust the pH of the reaction mixture to the isoelectric point of L-phenylalanine (~pH 5.5) with an acid or base. At this pH, L-phenylalanine has minimal solubility in water and will precipitate.

• Crystallization: Cool the neutralized solution in an ice bath to maximize precipitation.

• Isolation: Collect the solid L-phenylalanine by filtration, wash with cold water, and then a small amount of a non-polar solvent like diethyl ether to remove any organic impurities.

• Drying: Dry the product under vacuum.

For the 2-Mercaptoethanol Method:

• Aqueous Work-up: Quench the reaction with water and extract with an organic solvent like dichloromethane to remove the thioether byproduct.[1]

• Acidification and Isolation: The aqueous layer containing the L-phenylalanine can then be subjected to the neutralization and crystallization procedure described above.

References

• The Methods to Crystallize Anhydrous L-Phenylalanine from Methanol-Water Solution. Molecules. [Link]

• Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry. [Link]

• N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA). Molecules. [Link]

• Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Food Analytical Methods. [Link]

• A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol. Organic Letters. [Link]

• Simple pH-Triggered Control over Hydrogel Formation by Acetyl Valine. Gels. [Link]

• The Amino Acid Specificity for Activation of Phenylalanine Hydroxylase Matches the Specificity for Stabilization of Regulatory Domain Dimers. Biochemistry. [Link]

• [Separation of phenylalanine and methionine enantiomers by HPLC method: a comparison of stationary phase types]. Ceska a Slovenska Farmacie. [Link]

• Synthesis and evaluation of some novel dipeptide derivatives of L-phenylalanine and L-tyrosine. Der Pharma Chemica. [Link]

• Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal. Organic Syntheses. [Link]

• L-Phenylalanine. PubChem. [Link]

• Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar. [Link]

• TLC of aminoacids and short peptides. TLC of aminoacids and short peptides. [Link]

• Experimental and Model Investigation of the Oscillatory Transenantiomerization of L-Phenylalanine. SciSpace. [Link]

• The quantitative pyrrole protection of l-phenylalanine/l-phenylalaninol in aqueous media and rationally updating the mechanisms of the Clauson-Kaas reaction through DFT study. RSC Publishing. [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. [Link]

• N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. Organic Syntheses. [Link]

• Thin layer chromatographic analysis of amino acids on high performance silica TLC plates with buffered aqueous eluents: Separation of DL-phenylalanine from L-tyrosine. ResearchGate. [Link]

• Tandem Alkylation–Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids. The Journal of Organic Chemistry. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• HPLC Methods for analysis of Phenylalanine. HELIX Chromatography. [Link]

• Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides. Food Chemistry. [Link]

• Process for producing N-protected amino acid.

• Synthesis of N-carbobenzoxy-L-aspartyl-L-phenylalanine methyl ester catalyzed by thermolysin variants with improved activity. ResearchGate. [Link]

• Process for the racemization of α-amino acids.

• N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA). PubMed. [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• L-Phenylalanine at BMRB. bmse000045. [Link]

• Scalable Hydrophobic Tag-Assisted Convergent Synthesis of Cetrorelix Acetate. Organic Process Research & Development. [Link]

• The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine. ResearchGate. [Link]

• L-(-)-Phenylalanine. ATB. [Link]

Sources

• 1. A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol [organic-chemistry.org]
• 2. TLC of aminoacids and short peptides [reachdevices.com]
• 3. [Separation of phenylalanine and methionine enantiomers by HPLC method: a comparison of stationary phase types] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimization of N-Carbomethoxy-L-phenylalanine Activation

Welcome to the technical support center for peptide synthesis, focusing on the critical step of activating N-Carbomethoxy-L-phenylalanine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of peptide coupling, troubleshoot common issues, and optimize reaction conditions for higher yield, purity, and stereochemical integrity.

Introduction: The Critical Role of Carboxyl Activation

In peptide synthesis, the formation of a peptide bond is not a spontaneous reaction. The carboxyl group of one amino acid is not sufficiently reactive to be attacked by the amino group of another.[1][2][3] Therefore, the carboxyl group must first be "activated" by converting it into a more reactive species, essentially creating a good leaving group.[2] This process is the cornerstone of successful peptide coupling.[4]

N-Carbomethoxy-L-phenylalanine, like other N-protected amino acids, requires careful selection of activation methods to ensure efficient coupling while preventing undesirable side reactions, most notably racemization.[4] The urethane-type N-Carbomethoxy protecting group generally provides good protection against racemization compared to acyl-type groups, but the risk is never zero, especially under suboptimal conditions.[4]

This guide provides direct answers to common challenges encountered in the lab, grounded in mechanistic principles and field-proven solutions.

Core Concepts & Frequently Asked Questions

Q1: What are the primary methods for activating N-Carbomethoxy-L-phenylalanine?

There are several classes of reagents used to activate the carboxylic acid for peptide bond formation.[2][4] The most common strategies involve:

• Carbodiimides: Reagents like N,N'-Dicyclohexylcarbodiimide (DCC), N,N'-Diisopropylcarbodiimide (DIC), and the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are classic activators.[5][6] They react with the carboxyl group to form a highly reactive O-acylisourea intermediate.[1][7]

• Onium Salts (Aminium/Uronium and Phosphonium): These are now the most popular activating reagents due to their high efficiency, fast reaction times, and generally cleaner reactions.[4]

  • Aminium/Uronium Salts: HBTU, HATU, HCTU, and COMU.

  • Phosphonium Salts: PyBOP, PyAOP, and PyBrOP. These reagents convert the carboxylic acid into a reactive ester, often in situ with the help of an additive.[8]

Q2: What is the role of additives like HOBt, HOAt, and Oxyma Pure?

Additives are crucial for two main reasons: accelerating the coupling reaction and, most importantly, suppressing racemization.[9][10]

When using carbodiimides, the initially formed O-acylisourea intermediate is highly reactive and prone to rearranging into a 5(4H)-oxazolone, which is the primary pathway for racemization.[1][4] Additives like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) rapidly trap this intermediate to form a more stable, yet still highly reactive, active ester. This active ester is less susceptible to racemization and reacts efficiently with the amine component.[8]

Onium salts like HBTU or HATU are the pre-formed salts of HOBt and HOAt, respectively, designed to generate these active esters directly and efficiently. Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) is a newer generation additive that serves the same purpose but is considered safer (non-explosive) and highly effective at preventing racemization.[11]

Troubleshooting Guide: Common Issues & Solutions

Problem: Low or Incomplete Coupling Yield

Q3: My reaction yield is poor. I suspect incomplete activation or coupling. What are the likely causes and how can I fix this?

Low coupling yield is a frequent issue that can often be traced back to the choice of reagents, reaction conditions, or steric hindrance.

Causality & Explanation:

• Insufficient Reagent Reactivity: For sterically hindered amino acids or "difficult sequences" prone to aggregation, a standard carbodiimide coupling may not be powerful enough to drive the reaction to completion.[9][12] Onium salt reagents are generally more reactive and efficient.

• Suboptimal Stoichiometry: Using insufficient amounts of the coupling reagent or the amino acid can lead to an incomplete reaction.

• Base Selection: The base plays a critical role. Its primary function is to neutralize the protonated amine component and maintain a basic environment for the reaction. However, the wrong base or concentration can hinder the reaction or cause side reactions.

• Solvent Effects: The reaction solvent must be able to dissolve all components and is typically a polar aprotic solvent like Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

Solutions & Optimization Strategies:

• Upgrade Your Coupling Reagent: If using DIC/HOBt, consider switching to a more potent onium salt. HATU and COMU are among the most efficient coupling reagents, especially for challenging couplings.[4] Phosphonium reagents like PyAOP are also highly effective, particularly for coupling N-methylated amino acids.[5]

• Optimize Stoichiometry: A common starting point for a standard coupling is a ratio of Amino Acid : Coupling Reagent : Base : Amine of 1.0 : 1.0 : 2.0 : 1.0. For difficult couplings, a slight excess (1.1 to 1.5 equivalents) of the amino acid and coupling reagent may be beneficial.

• Check Your Base: N,N-Diisopropylethylamine (DIPEA) is a common choice, but for sensitive reactions, a less hindered or weaker base like N-Methylmorpholine (NMM) or 2,4,6-Collidine can be advantageous to minimize side reactions.[4]

• Increase Concentration: Phosphonium reagents are often more soluble in DMF than their uronium counterparts, allowing reactions to be run at higher concentrations, which can improve efficiency.

Comparison of Common Coupling Reagents

Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, DIC, EDC	Cost-effective, well-established.[5]	Slower, high risk of racemization without additives, DCU byproduct is insoluble.[5]
Aminium/Uronium	HBTU, HATU, COMU	Fast, high efficiency, reliable for most couplings.[4]	Can cause guanidinylation of the N-terminal amine, especially if activation is slow.
Phosphonium	PyBOP, PyAOP	High reactivity, excellent solubility, no guanidinylation side reaction, good for fragment coupling.	Generally more expensive.

Problem: Racemization / Epimerization

Q4: I'm observing the D-phenylalanine diastereomer in my final product. What causes this epimerization and how can I minimize it?

Racemization is a critical issue that compromises the stereochemical purity and biological activity of the final peptide.[1] For N-urethane protected amino acids, the primary mechanism is the formation of a planar 5(4H)-oxazolone intermediate.[4]

Causality & Explanation:

The α-proton of the activated amino acid becomes acidic. In the presence of a base, this proton can be abstracted, leading to the formation of the oxazolone. This intermediate is planar and can be re-protonated from either face, leading to a mixture of L and D isomers.[4][9]

Caption: Mechanism of racemization via oxazolone formation.

Solutions & Optimization Strategies:

• Use Racemization-Suppressing Additives: Always use an additive. HOAt and Oxyma Pure are generally superior to HOBt in suppressing racemization.[9][11] COMU, which incorporates Oxyma, is an excellent choice for sensitive couplings.[11]

• Choose the Right Base: The strength and steric hindrance of the base are critical. Over-exposure to strong, non-hindered bases increases the rate of α-proton abstraction.

  • High Risk: DIPEA (N,N-Diisopropylethylamine)

  • Lower Risk: NMM (N-Methylmorpholine) or 2,4,6-Collidine (more hindered, weaker base).[4]

• Control the Temperature: Perform the activation and coupling at 0°C. Lower temperatures slow down the rate of oxazolone formation more significantly than the rate of the desired coupling reaction.[10][13]

• Pre-activation vs. In-situ: For particularly sensitive couplings, a "pre-activation" step can be employed. The carboxylic acid, coupling reagent, and additive are stirred together for a few minutes at 0°C before the amine component and base are added. This allows the formation of the active ester before introducing the base that promotes racemization.

Problem: Purification Difficulties & Byproducts

Q5: My crude product is difficult to purify due to a persistent byproduct. What is the likely contaminant and how do I avoid it?

The nature of the byproduct is almost always linked to the coupling reagent used.

Causality & Explanation:

• DCC/DIC Byproducts: Carbodiimides generate urea byproducts. Dicyclohexylurea (DCU), from DCC, is notoriously insoluble in most organic solvents and requires filtration, making it unsuitable for solid-phase synthesis.[5] Diisopropylurea, from DIC, is more soluble and easier to wash away.[4]

• Uronium Salt Byproducts: Uronium/aminium reagents like HBTU or HATU can react with the deprotected N-terminal amine of the peptide chain in a side reaction, forming a guanidinium cap. This terminates the peptide chain and creates a difficult-to-remove, positively charged impurity. This is especially problematic when the carboxyl activation step is slow.

• Unreacted Starting Material: Simply put, the reaction did not go to completion.

Solutions & Optimization Strategies:

• Switch from DCC to DIC: For solution-phase synthesis, if you must use a carbodiimide, switch from DCC to DIC. The resulting diisopropylurea is soluble in common solvents like DMF and DCM, simplifying the workup.[4]

• Favor Phosphonium Reagents for Difficult Couplings: To completely avoid the risk of guanidinylation, use a phosphonium-based reagent like PyBOP or PyAOP. These reagents cannot form the guanidinium byproduct and generally lead to cleaner reactions, especially in fragment coupling or cyclizations where activation can be slow.

• Monitor Reaction Completion: Before workup, ensure the reaction has gone to completion using a method like thin-layer chromatography (TLC), LC-MS, or a colorimetric test (e.g., the Kaiser test in solid-phase synthesis to check for free amines).

Caption: General experimental workflow for peptide coupling.

Recommended Experimental Protocols

Protocol 1: Low-Racemization Coupling using DIC/Oxyma Pure

This protocol is a robust and cost-effective method for standard couplings where minimizing racemization is a priority.

Reagents & Materials:

• N-Carbomethoxy-L-phenylalanine (1.0 equiv)

• Amine component (hydrochloride or TFA salt) (1.0 equiv)

• Diisopropylcarbodiimide (DIC) (1.1 equiv)

• Oxyma Pure (1.1 equiv)

• N-Methylmorpholine (NMM) (2.1 equiv if starting with a salt, 1.1 equiv for free amine)

• Anhydrous DMF

Procedure:

• Dissolve N-Carbomethoxy-L-phenylalanine (1.0 equiv) and Oxyma Pure (1.1 equiv) in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Add DIC (1.1 equiv) to the solution and stir for 2 minutes (pre-activation).

• In a separate flask, dissolve the amine component (1.0 equiv) in DMF.

• Add NMM (2.1 equiv) to the amine solution and mix.

• Add the amine/base solution to the activated acid solution at 0°C.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by LC-MS or TLC.

• Upon completion, proceed with standard aqueous workup and purification.

Protocol 2: High-Efficiency Coupling for Hindered Systems using HATU

This protocol is recommended for difficult couplings, such as with sterically hindered amines or sequences prone to aggregation.

Reagents & Materials:

• N-Carbomethoxy-L-phenylalanine (1.2 equiv)

• Amine component (1.0 equiv)

• HATU (1.2 equiv)

• 2,4,6-Collidine or DIPEA (2.5 equiv)

• Anhydrous DMF or NMP

Procedure:

• Dissolve N-Carbomethoxy-L-phenylalanine (1.2 equiv) and HATU (1.2 equiv) in anhydrous DMF.

• Add the amine component (1.0 equiv) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Add 2,4,6-Collidine (2.5 equiv) dropwise to the stirring solution. Using a more hindered, weaker base like collidine is preferable to DIPEA to minimize potential racemization.[4]

• Stir the reaction at 0°C for 10 minutes, then allow it to warm to room temperature.

• Let the reaction proceed for 1-3 hours. For very difficult couplings, the reaction may require longer times or gentle heating (e.g., 40°C), but this increases the risk of side reactions.

• Monitor the reaction progress by LC-MS.

• Upon completion, proceed with workup and purification.

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Aapptec Peptides. Coupling Reagents.
• Albericio, F. et al. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Ismayadi, Y. et al. (2022). Epimerisation in Peptide Synthesis. PMC, PubMed Central, NIH.
• Creative Peptides. How to Optimize Peptide Synthesis?.
• Chemenu. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Wikipedia. Peptide synthesis.
• C&EN. Optimizing Peptide Coupling: Key Techniques.
• Biotage. (2023). What do you do when your peptide synthesis fails?.
• Wikipedia. Carbodiimide.
• Aapptec Peptides. (2021). Carbodiimides and Additives.

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 3. jpt.com [jpt.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. Carbodiimide - Wikipedia [en.wikipedia.org]
• 7. peptide.com [peptide.com]
• 8. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 9. peptide.com [peptide.com]
• 10. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biotage.com [biotage.com]
• 13. peptide.com [peptide.com]

Removal of byproducts from N-Carbomethoxy-L-phenylalanine synthesis

Welcome to the technical support center for the synthesis of N-Carbomethoxy-L-phenylalanine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during this synthetic procedure. Here, we provide in-depth technical guidance, field-proven insights, and validated protocols to ensure the integrity and success of your experiments.

I. Overview of the Synthesis and Potential Challenges

The synthesis of N-Carbomethoxy-L-phenylalanine is most commonly achieved via the Schotten-Baumann reaction, where L-phenylalanine is acylated with methyl chloroformate in the presence of a base.[1][2] While seemingly straightforward, this reaction is prone to several side reactions that can lead to the formation of byproducts, impacting yield and purity.

This guide will address the identification and removal of these byproducts, providing a structured approach to troubleshooting common experimental hurdles.

II. Troubleshooting Guide: A Symptom-Based Approach

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Problem 1: Low Yield of N-Carbomethoxy-L-phenylalanine

Question: My reaction has resulted in a significantly lower yield than expected. What are the potential causes and how can I rectify this?

Answer: Low yields can stem from several factors, primarily incomplete reaction or degradation of the starting material or product.

Potential Causes & Solutions:

• Incomplete Reaction: The reaction may not have gone to completion, leaving unreacted L-phenylalanine.

  • Verification: Check the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The presence of a spot/peak corresponding to L-phenylalanine confirms an incomplete reaction.

  • Solution:

    • Optimize Reaction Time: Ensure the reaction is stirred for a sufficient duration. Monitor the reaction at regular intervals until the starting material is consumed.

    • Reagent Stoichiometry: A slight excess of methyl chloroformate (typically 1.1-1.2 equivalents) can drive the reaction to completion. However, a large excess can lead to byproduct formation.

    • pH Control: Maintaining an alkaline pH (typically 9-10) is crucial for the reaction to proceed efficiently.[3]

• Hydrolysis of Methyl Chloroformate: Methyl chloroformate is highly susceptible to hydrolysis in aqueous media, forming methanol, carbon dioxide, and hydrochloric acid.[4][5] This side reaction consumes the acylating agent.

  • Verification: While direct detection of these byproducts in the reaction mixture is difficult, a drop in pH during the reaction can indicate significant hydrolysis.

  • Solution:

    • Controlled Addition: Add the methyl chloroformate dropwise to the cooled reaction mixture to minimize its contact time with water before reacting with the amine.

    • Efficient Stirring: Ensure vigorous stirring to promote rapid mixing and reaction with L-phenylalanine.

• Degradation of Product: Although N-Carbomethoxy-L-phenylalanine is generally stable, prolonged exposure to harsh basic conditions can lead to hydrolysis of the carbamate or ester (if formed).

  • Solution:

    • Temperature Control: Perform the reaction at a low temperature (0-5 °C) to minimize degradation.

    • Prompt Work-up: Once the reaction is complete, proceed with the work-up without delay.

Problem 2: Impure Product After Initial Work-up

Question: My crude product shows multiple spots on TLC or several peaks in the HPLC chromatogram. What are these impurities and how can I remove them?

Answer: The presence of multiple signals indicates the formation of one or more byproducts. The most common impurities are unreacted starting material, di-acylated products, and oligomers.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of N-Carbomethoxy-L-phenylalanine?

A1: The most frequently encountered byproducts include:

• Unreacted L-phenylalanine: Due to an incomplete reaction.

• N,O-bis(carbomethoxy)-L-phenylalanine: Formed by the acylation of both the amino and carboxyl groups. This is more likely with a large excess of methyl chloroformate and under conditions that favor esterification.

• Dipeptides/Oligomers: Resulting from the coupling of N-Carbomethoxy-L-phenylalanine with unreacted L-phenylalanine. This is often a consequence of carboxyl group activation.

• Hydrolysis products of methyl chloroformate: Methanol and CO2, which are typically removed during work-up.[4][5]

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a simple and effective method. Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of acetic acid) to achieve good separation between the starting material (L-phenylalanine), the product (N-Carbomethoxy-L-phenylalanine), and potential byproducts. The product will be less polar than the starting amino acid. HPLC is a more quantitative method for monitoring the reaction progress.[6]

Q3: What is the optimal pH for the Schotten-Baumann reaction in this synthesis?

A3: An alkaline pH, typically between 9 and 10, is optimal.[3] This ensures that the amino group of L-phenylalanine is deprotonated and sufficiently nucleophilic to attack the methyl chloroformate. The base also neutralizes the HCl generated during the reaction.[2]

Q4: My final product has a slight yellow tint. What is the cause and how can I remove it?

A4: A yellow discoloration can be due to trace impurities or degradation products. Treatment with activated carbon during the recrystallization process is an effective method for removing colored impurities.[7]

Q5: Is there a risk of racemization during the synthesis?

A5: While the Schotten-Baumann reaction is generally considered to be a mild method for N-protection, there is always a potential for racemization of amino acids, especially under harsh basic conditions or elevated temperatures. It is advisable to verify the enantiomeric purity of the final product using a chiral HPLC method or by measuring the specific optical rotation.

IV. Experimental Protocols

Protocol 1: Synthesis of N-Carbomethoxy-L-phenylalanine

• Dissolve L-phenylalanine (1.0 eq) in a 1 M aqueous solution of sodium carbonate (2.2 eq) and cool the solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add methyl chloroformate (1.1 eq) dropwise over 30-45 minutes, ensuring the temperature remains below 5 °C.

• Continue stirring at 0-5 °C for 2-3 hours after the addition is complete.

• Monitor the reaction by TLC until the L-phenylalanine is consumed.

• Once the reaction is complete, wash the aqueous solution with a non-polar organic solvent like diethyl ether or ethyl acetate to remove any unreacted methyl chloroformate and other non-polar impurities.

• Carefully acidify the aqueous layer to pH 2-3 with cold 1 M HCl. The product will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethyl acetate/hexanes) to obtain pure N-Carbomethoxy-L-phenylalanine.

Protocol 2: HPLC Analysis of Reaction Mixture

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

This method should allow for the separation of L-phenylalanine, N-Carbomethoxy-L-phenylalanine, and potential byproducts.

V. Data Presentation and Visualization

Table 1: Troubleshooting Summary

Symptom	Potential Cause	Identification Method	Recommended Action
Low Yield	Incomplete Reaction	TLC, HPLC	Optimize reaction time, reagent stoichiometry, and pH.
Hydrolysis of Reagent	pH drop	Controlled addition of methyl chloroformate, efficient stirring.
Impure Product	Unreacted L-phenylalanine	TLC, HPLC, NMR	Acid-base extraction, recrystallization.
Di-acylation Product	HPLC, Mass Spec, NMR	Column chromatography.
Oligomerization	HPLC, Mass Spec	Column chromatography, recrystallization.
Product Discoloration	Trace Impurities	Visual	Activated carbon treatment during recrystallization.
Racemization	Harsh Reaction Conditions	Chiral HPLC, Optical Rotation	Maintain low temperature, avoid prolonged exposure to strong base.

Diagram 1: Synthesis and Byproduct Formation Pathways

Caption: Decision tree for the purification of N-Carbomethoxy-L-phenylalanine.

VI. References

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547. [Link]

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. [Link]

• Lokey Lab Protocols. (2017, March 7). Schotten-Baumann Reaction. Wikidot. [Link]

• Wikipedia. (2023, December 1). Methyl chloroformate. [Link]

• Ganis, P., et al. (1985). N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. Organic Syntheses, 63, 171. [Link]

• Genetech, Inc. (1986). Purification of L-phenylalanine. U.S. Patent No. 4,584,399.

• Hosseini, M., et al. (2015). Preparation of a Selective L-Phenylalanine Imprinted Polymer Implicated in Patients with Phenylketonuria. Iranian Journal of Pharmaceutical Research, 14(4), 1245–1254. [Link]

Sources

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]
• 4. framochem.com [framochem.com]
• 5. Methyl chloroformate - Wikipedia [en.wikipedia.org]
• 6. Preparation of a Selective L-Phenylalanine Imprinted Polymer Implicated in Patients with Phenylketonuria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US4584399A - Purification of L-phenylalanine - Google Patents [patents.google.com]

Challenges in the scale-up of N-Carbomethoxy-L-phenylalanine production

Welcome to the technical support guide for the synthesis and scale-up of N-Carbomethoxy-L-phenylalanine. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the production of this key intermediate. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your process effectively.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis of N-Carbomethoxy-L-phenylalanine, typically prepared via the acylation of L-phenylalanine with methyl chloroformate under Schotten-Baumann conditions.[1][2]

Question 1: My reaction yield is significantly lower than expected. What are the primary causes and how can I mitigate them?

Answer:

Low yield is a frequent issue during scale-up and can be attributed to several factors, primarily related to the reactivity and stability of the acylating agent, methyl chloroformate.

• Causality: Methyl chloroformate is highly susceptible to hydrolysis, especially in the aqueous basic conditions required for the Schotten-Baumann reaction.[3] This non-productive consumption of the reagent is a major cause of low yield. Secondly, poor solubility of L-phenylalanine in common organic solvents can lead to a heterogeneous reaction mixture, limiting the accessibility of the amine to the acylating agent and thus reducing reaction efficiency.

• Troubleshooting Steps:

  • Control Reagent Addition & Temperature: The hydrolysis of methyl chloroformate is exothermic. On a larger scale, poor heat dissipation can accelerate this side reaction.

    • Action: Maintain the reaction temperature strictly between 0-5 °C using an efficient cooling system. Add the methyl chloroformate and the base (e.g., NaOH or NaHCO₃ solution) simultaneously but separately and subsurface to ensure rapid mixing and reaction with the phenylalanine before hydrolysis can occur. A procedure for a similar reaction highlights the dropwise addition of methyl chloroformate at 0 °C.[4]

  • Optimize the Solvent System: The reaction is often run in a biphasic system (e.g., water and an organic solvent like dichloromethane or THF) to bring the reagents into contact.[3]

    • Action: Ensure vigorous agitation to maximize the interfacial area between the aqueous phase (containing the deprotonated phenylalanine) and the organic phase (where the methyl chloroformate may be introduced). Consider using a co-solvent like dioxane or THF to improve the solubility of the starting materials.[5]

  • Precise pH Control: The reaction requires a basic pH to deprotonate the amino group of L-phenylalanine, making it nucleophilic. However, a pH that is too high (>10.5) can significantly accelerate the hydrolysis of methyl chloroformate and may risk racemization of the chiral center.

    • Action: Implement real-time pH monitoring and control. Maintain the pH in the optimal range of 9.0-10.0. Using a weaker base like sodium carbonate or sodium bicarbonate can provide better buffering and control compared to sodium hydroxide.

Question 2: My final product is difficult to crystallize and oils out during workup. What steps can I take to achieve a crystalline solid?

Answer:

"Oiling out" is a common problem in the crystallization of N-protected amino acids, which can exist as zwitterions and have complex solubility profiles. This issue is often caused by residual impurities or the wrong choice of solvent.

• Causality: Impurities, such as di-acylated byproducts, unreacted starting material, or salts from the workup, can act as "crystallization inhibitors." Furthermore, the product's polarity requires a specific solvent or solvent system to encourage lattice formation rather than amorphous precipitation. The presence of multiple crystalline forms (polymorphs) can also complicate crystallization.[6]

• Troubleshooting Steps:

  • Initial Purification: Before attempting crystallization, ensure the crude product is as pure as possible.

    • Action: After acidification of the reaction mixture to precipitate the product, wash the aqueous layer thoroughly with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to remove any unreacted methyl chloroformate and other organic-soluble impurities. A similar workup is described for N-Boc-L-phenylalanine.[5]

  • Solvent Screening: A systematic approach to finding the right crystallization solvent is crucial.

    • Action: Perform small-scale solubility tests. The ideal system is one where the product is sparingly soluble at room temperature but highly soluble at an elevated temperature. Start with single solvents and then move to binary solvent systems (an "anti-solvent" approach).

  • Control Cooling Rate: Rapid cooling often leads to supersaturation and causes the product to oil out.

    • Action: Allow the hot, saturated solution to cool slowly to room temperature, and then gradually cool further in an ice bath or refrigerator. Seeding the solution with a few crystals of pure product (if available) can promote controlled crystal growth.

Solvent System	Rationale
Ethyl Acetate / Hexane	Product is dissolved in hot ethyl acetate, and hexane is added slowly until turbidity persists. Good for moderately polar compounds.
Water / Ethanol	Useful if the product has some water solubility. Dissolve in a minimal amount of hot ethanol and add water.
Toluene	Can be effective for aromatic compounds.
Dichloromethane / Hexane	A common system for a wide range of polarities.

Question 3: My HPLC analysis shows a significant impurity peak eluting near my product. What is the likely identity of this impurity and how can I prevent its formation?

Answer:

The most probable impurity formed under these reaction conditions is the dipeptide, N-Carbomethoxy-L-phenylalanyl-L-phenylalanine .

• Causality: This impurity arises when the activated intermediate, the mixed anhydride formed from the product's carboxyl group and another molecule of methyl chloroformate, reacts with a molecule of unreacted L-phenylalanine. Alternatively, the N-Carbomethoxy-L-phenylalanine product itself can be activated by coupling agents (if used) or under harsh conditions to react with L-phenylalanine. This is a well-known issue in peptide synthesis.[7]

• Prevention & Removal:

  • Control Stoichiometry and Addition:

    • Action: Use a slight excess (1.05-1.1 equivalents) of methyl chloroformate to ensure all the L-phenylalanine is acylated quickly. Ensure rapid and efficient mixing to minimize localized areas where the product concentration is high while unreacted L-phenylalanine is still present.

  • Purification Strategy:

    • Action: The dipeptide has different solubility and acidity compared to the desired product. A pH-controlled aqueous extraction can be effective. The dipeptide, having a free carboxylic acid group, will have a similar pKa to the product, making simple extraction difficult. Careful recrystallization is often the most effective method for removal. If issues persist, column chromatography may be necessary at the lab scale, though it is less desirable for large-scale production.

Experimental Protocols & Workflows

Protocol 1: Synthesis of N-Carbomethoxy-L-phenylalanine

This protocol is a representative lab-scale procedure. Scale-up will require adjustments to reagent addition rates, mixing efficiency, and heat transfer.

• Dissolution: Dissolve L-phenylalanine (1.0 eq) in a 1M sodium hydroxide solution (2.5 eq) diluted with water. Cool the solution to 0-5 °C in an ice-salt bath with vigorous mechanical stirring.

• Acylation: Add methyl chloroformate (1.1 eq) dropwise over 1-2 hours. Simultaneously, add a 2M sodium hydroxide solution via a separate dropping funnel to maintain the pH between 9.0 and 10.0. Monitor the pH continuously with a calibrated pH meter.

• Reaction Monitoring: Track the reaction progress by TLC (thin-layer chromatography) or HPLC until the L-phenylalanine is consumed.

• Workup - Quenching: Once the reaction is complete, wash the mixture with dichloromethane (DCM) to remove any excess methyl chloroformate or organic impurities.

• Workup - Precipitation: Slowly add cold 2N HCl to the aqueous layer with stirring, adjusting the pH to ~2.0. The product will precipitate as a white solid.

• Isolation: Filter the solid product, wash it thoroughly with cold deionized water to remove salts, and then with a non-polar solvent like hexane to aid in drying.

• Drying: Dry the product under vacuum at 40-50 °C until a constant weight is achieved.

Diagram: Reaction and Side-Reaction Pathway

Caption: Decision tree for troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters (CPPs) to monitor during the scale-up of this reaction?

• A1: The most critical parameters are: 1) Temperature , to control the exothermic reaction and minimize hydrolysis of methyl chloroformate; 2) pH , to ensure the nucleophilicity of the amine without promoting excessive side reactions; and 3) Reagent Addition Rate , which is directly linked to temperature and concentration control. Effective mixing is an engineering parameter that ensures the first three are controlled uniformly throughout the reactor.

Q2: What analytical methods are recommended for in-process control (IPC) and final product release?

• A2: For IPC, Thin-Layer Chromatography (TLC) provides a quick qualitative check for the consumption of L-phenylalanine. For quantitative analysis and final product release, High-Performance Liquid Chromatography (HPLC) is the standard. [8]A typical method would involve a C18 reversed-phase column with a mobile phase of acetonitrile and water (with 0.1% trifluoroacetic acid or formic acid). Additionally, Chiral HPLC is essential to confirm the enantiomeric purity and ensure no racemization has occurred. NMR (¹H and ¹³C) is used for structural confirmation, and Melting Point is a good indicator of purity. [9] Q3: Is there a risk of racemization at the alpha-carbon of L-phenylalanine during this synthesis?

• A3: Yes, there is a risk, although it is generally low under carefully controlled Schotten-Baumann conditions. Racemization can be promoted by excessively high pH (>11) and elevated temperatures, which can facilitate the deprotonation of the alpha-carbon. It is crucial to maintain the recommended pH and temperature ranges and to verify the enantiomeric excess (e.e.) of the final product using a chiral analytical method.

References

• Paleveda, W. J., Holly, F. W., & Veber, D. F. (1985). N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. Organic Syntheses, 63, 171. [Link]

• Sun, D., Zhang, L., & Wang, J. (2011). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry, 23(11), 4823-4827.

• Dadmehr, M., Hosseini, M., Hosseini, E., Ganjali, M. R., & Mohammadi, A. (2014). Preparation of a Selective L-Phenylalanine Imprinted Polymer Implicated in Patients with Phenylketonuria. Iranian journal of pharmaceutical research : IJPR, 13(2), 565–574. [Link]

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547.
• Baumann, E. (1886). Ueber die Synthese von Mercaptursäuren im Thierkörper. Berichte der deutschen chemischen Gesellschaft, 19(2), 3218-3222.

• PubChem. (n.d.). Benzyloxycarbonyl-L-phenylalanine. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Patent No. 4,584,399. (1986). Purification of L-phenylalanine.

• University of Southampton. (n.d.). Coupling of Boc-phenylalanine with phenylalanine ethyl ester hydrochloride. Labtrove. [Link]

• University of York. (n.d.). Preparation of L-(S)-Phenylalanine Methyl Ester Ammonium Chloride. [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. [Link]

• Ihlefeldt, F. S., Pettersen, F. B., von Bonin, A., Zawadzka, M., & Görbitz, C. H. (2014). The polymorphs of L-phenylalanine. Angewandte Chemie (International ed. in English), 53(49), 13600–13604. [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. [Link]

• L.S. College, Muzaffarpur. (2020). Schotten–Baumann reaction. [Link]

• Chen, Y., et al. (2022). Detecting N-Phenyl-2-Naphthylamine, L-Arabinose, D-Mannose, L-Phenylalanine, L-Methionine, and D-Trehalose via Photocurrent Measurement. Molecules, 27(23), 8565. [Link]

Sources

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. rsc.org [rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. The polymorphs of L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. mdpi.com [mdpi.com]
• 9. N-Cbz-L-Phenylalanine | 1161-13-3 [chemicalbook.com]

Impact of moisture on N-Carbomethoxy-L-phenylalanine reactivity

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for N-Carbomethoxy-L-phenylalanine. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your research and development activities. As Senior Application Scientists, we have compiled this information based on established scientific principles and extensive field experience to ensure the integrity and success of your experiments.

Introduction to N-Carbomethoxy-L-phenylalanine and Moisture Sensitivity

N-Carbomethoxy-L-phenylalanine is a critical building block in the synthesis of peptides and other complex organic molecules. The carbomethoxy group serves as a protecting group for the amine functionality of L-phenylalanine, preventing unwanted side reactions during chemical synthesis. However, the carbamate linkage is susceptible to hydrolysis, particularly in the presence of moisture. This guide will address the challenges posed by moisture and provide practical solutions to mitigate its impact on the reactivity and stability of N-Carbomethoxy-L-phenylalanine.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving N-Carbomethoxy-L-phenylalanine, with a focus on problems arising from moisture contamination.

Issue 1: Inconsistent or Low Yields in Peptide Coupling Reactions

Q: I am experiencing inconsistent and lower-than-expected yields in my solid-phase peptide synthesis (SPPS) when using N-Carbomethoxy-L-phenylalanine. What could be the cause?

A: Inconsistent or low yields in peptide coupling reactions are frequently linked to the degradation of the N-protected amino acid starting material, often due to moisture.

Root Cause Analysis:

• Hydrolysis of N-Carbomethoxy-L-phenylalanine: The primary cause is often the hydrolysis of the carbamate bond in the presence of moisture. This reaction cleaves the protecting group, yielding L-phenylalanine, methanol, and carbon dioxide. The unprotected L-phenylalanine can then lead to undesired side reactions, such as the formation of deletion sequences or truncated peptides, ultimately reducing the yield of the target peptide.[1] While carbamates are generally stable, their stability can be compromised under certain conditions, including the presence of moisture and non-neutral pH.[2][3][4]

• Hygroscopic Nature: N-protected amino acids can be hygroscopic, meaning they readily absorb moisture from the atmosphere. Improper storage and handling can lead to significant water absorption, initiating the degradation process even before the reagent is used in a reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low peptide synthesis yields.

Recommended Protocols:

Protocol 1: Quality Control of N-Carbomethoxy-L-phenylalanine

• Visual Inspection: Examine the solid for any clumping or changes in appearance, which can indicate moisture absorption.

• FT-IR Spectroscopy: Acquire an infrared spectrum of the material. Look for a broad peak in the 3200-3500 cm⁻¹ region, which is indicative of O-H stretching from water, and any changes in the carbonyl stretching frequency of the carbamate.

• ¹H NMR Spectroscopy: Dissolve a small sample in a dry deuterated solvent (e.g., DMSO-d₆). The presence of free L-phenylalanine signals would indicate hydrolysis.

• HPLC Analysis: Use a reversed-phase HPLC method to quantify the purity of the N-Carbomethoxy-L-phenylalanine and detect the presence of L-phenylalanine.

Protocol 2: Best Practices for Handling and Storage

• Storage: Store N-Carbomethoxy-L-phenylalanine in a tightly sealed container at -20°C in a desiccated environment.

• Equilibration: Before opening, allow the container to warm to room temperature in a desiccator to prevent condensation of atmospheric moisture onto the cold solid.[5]

• Inert Atmosphere: For long-term storage or for highly sensitive applications, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen).

• Weighing: Weigh the required amount of the reagent quickly and reseal the container immediately.

• Solvent Purity: Ensure that all solvents used in the reaction are anhydrous. Use freshly dried solvents or purchase high-purity anhydrous solvents.

Issue 2: Peptide Aggregation During Synthesis or Purification

Q: I am observing aggregation of my peptide, which contains a phenylalanine residue introduced using N-Carbomethoxy-L-phenylalanine. Could this be related to the starting material?

A: Yes, issues with the starting material can contribute to peptide aggregation.

Root Cause Analysis:

• Formation of Hydrophobic Patches: If the N-Carbomethoxy-L-phenylalanine has partially hydrolyzed, the resulting free L-phenylalanine can be incorporated into the peptide chain at unintended positions. Phenylalanine is a hydrophobic amino acid, and the presence of additional hydrophobic residues can lead to the formation of "sticky" patches on the peptide, promoting intermolecular aggregation.[1][6][7]

• Changes in Secondary Structure: The presence of pGlu at the N-terminus, which can form from glutamine or glutamic acid residues, can promote the formation of β-sheet structures that are prone to aggregation.[8] While not directly related to N-Carbomethoxy-L-phenylalanine, it highlights how changes in the peptide sequence can influence aggregation.

Troubleshooting and Mitigation Strategies:

Strategy	Rationale
Ensure High Purity of Starting Material	Prevents the incorporation of unintended hydrophobic residues that can trigger aggregation.
Optimize Synthesis Solvents	For hydrophobic peptides, using a less polar solvent like N-methyl-2-pyrrolidone (NMP) instead of dimethylformamide (DMF) can improve solvation and reduce aggregation.[1][7]
Incorporate Chaotropic Agents	During purification, the use of chaotropic agents like guanidinium chloride or urea in the mobile phase can help to disrupt aggregates.
Disaggregation Protocol	If aggregation is severe, a disaggregation protocol involving treatment with strong solvents like trifluoroacetic acid (TFA) or hexafluoroisopropanol (HFIP) can be employed before reconstitution in the final buffer.[8]

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of N-Carbomethoxy-L-phenylalanine?

A1: When stored under ideal conditions (tightly sealed, desiccated, at -20°C), N-Carbomethoxy-L-phenylalanine should be stable for several years. However, its stability is highly dependent on the exclusion of moisture. For long-term storage, it is advisable to aliquot the compound to minimize repeated exposure to the atmosphere.

Q2: Can I use N-Carbomethoxy-L-phenylalanine that has been stored at room temperature for a short period?

A2: While short-term storage at room temperature in a sealed container may not cause significant degradation, it is not recommended. For optimal reactivity, it is best to store it at the recommended low temperature. Before use, always perform a quality check, especially if the material has been exposed to ambient conditions.

Q3: What are the primary degradation products of N-Carbomethoxy-L-phenylalanine in the presence of moisture?

A3: The primary degradation products are L-phenylalanine, methanol, and carbon dioxide, resulting from the hydrolysis of the carbamate linkage.

Hydrolysis Mechanism:

Sources

• 1. biotage.com [biotage.com]
• 2. Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System – Dr. Zachary H. Houston [zacharyhhouston.com]
• 3. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biosynth.com [biosynth.com]
• 6. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biotage.com [biotage.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

HPLC methods for the chiral separation of N-Carbomethoxy-L-phenylalanine enantiomers

An Expert's Comparative Guide to HPLC Methods for the Chiral Separation of N-Carbomethoxy-phenylalanine Enantiomers

Introduction: The Imperative of Enantiomeric Purity

In pharmaceutical development and synthesis, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. N-Carbomethoxy-phenylalanine serves as a crucial chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Ensuring its enantiomeric purity is paramount, as the presence of the undesired enantiomer can lead to reduced efficacy, altered pharmacokinetics, or even severe adverse effects.

High-Performance Liquid Chromatography (HPLC) employing Chiral Stationary Phases (CSPs) is the gold standard for the analytical and preparative separation of enantiomers.[1] The underlying principle of chiral HPLC is the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The differential stability of these complexes results in different retention times, enabling their separation.

This guide provides a comparative analysis of two robust and widely adopted HPLC methodologies for the chiral separation of N-Carbomethoxy-phenylalanine enantiomers: a polysaccharide-based CSP under normal-phase conditions and a macrocyclic glycopeptide-based CSP in a reversed-phase system. We will delve into the mechanistic rationale behind each method, present detailed experimental protocols, and offer a data-driven comparison to guide researchers in selecting the optimal approach for their specific needs.

Method 1: Polysaccharide-Based CSP in Normal-Phase Mode

Polysaccharide derivatives, particularly cellulose and amylose coated or immobilized on a silica support, are among the most versatile and broadly applicable CSPs.[2] Their chiral recognition ability stems from the complex three-dimensional structure of the polysaccharide helices, which creates a multitude of chiral grooves and cavities.

Expertise & Experience: The "Why" Behind the Method

For N-protected amino acids like N-Carbomethoxy-phenylalanine, polysaccharide CSPs, such as those with tris(3,5-dimethylphenylcarbamate) selectors (e.g., Chiralpak AD), are exceptionally effective in normal-phase or polar organic modes. The primary interaction mechanisms at play are hydrogen bonding, dipole-dipole interactions, and π-π stacking. The carbomethoxy and phenyl groups of the analyte can interact strongly with the carbamate groups and phenyl rings of the chiral selector. The use of a non-polar mobile phase (e.g., hexane) with a polar modifier (e.g., isopropanol) is crucial. The non-polar solvent minimizes interactions with the stationary phase, forcing the analyte to interact more directly with the chiral selector. The alcohol modifier plays a key role in modulating retention and selectivity by competing for hydrogen bonding sites on the CSP.

Experimental Workflow: Normal-Phase Separation

Caption: Workflow for normal-phase chiral separation.

Detailed Experimental Protocol

• Instrumentation and Materials:

  • HPLC System: Standard system with a quaternary or binary pump, autosampler, column oven, and UV detector.

  • Chiral Column: Chiralpak AD-H, 250 x 4.6 mm, 5 µm (or equivalent amylose-based CSP).

  • Reagents: HPLC-grade hexane, isopropanol (IPA), and trifluoroacetic acid (TFA).

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing hexane, IPA, and TFA in a ratio of 90:10:0.1 (v/v/v).

  • Degas the mobile phase thoroughly using sonication or helium sparging.

  • Scientist's Note: TFA is added as an acidic modifier to sharpen peak shape by suppressing the ionization of the analyte's free carboxyl group, thereby reducing tailing.

• Sample Preparation:

  • Accurately weigh and dissolve the N-Carbomethoxy-D/L-phenylalanine sample in the mobile phase to a final concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5 µL

  • Detection: UV at 220 nm

• Data Analysis:

  • Identify the peaks corresponding to the D- and L-enantiomers.

  • Integrate the peak areas to calculate the enantiomeric excess (% ee) and the resolution factor (Rs).

Method 2: Macrocyclic Glycopeptide-Based CSP in Reversed-Phase Mode

Macrocyclic glycopeptides, such as teicoplanin and vancomycin, are complex structures that offer a unique combination of chiral recognition mechanisms.[3] Bonded to silica, they create highly versatile CSPs that can operate in multiple mobile phase modes.

Expertise & Experience: The "Why" Behind the Method

For N-protected amino acids, a teicoplanin-based CSP (e.g., Chirobiotic T) is particularly powerful in reversed-phase mode.[4][5] The chiral recognition is governed by a combination of interactions:

• Hydrophobic Inclusion: The phenyl ring of the analyte can fit into the hydrophobic basket-like structure of the glycopeptide.

• Hydrogen Bonding: The amide and carboxyl groups of the analyte can form hydrogen bonds with the peptide backbone and sugar moieties of the CSP.

• Ionic Interactions: The mobile phase pH can be adjusted to control the ionization state of both the analyte's carboxyl group and the ionizable groups on the CSP, creating attractive or repulsive electrostatic interactions.[5]

A mobile phase of methanol/water with acidic and basic additives (e.g., acetic acid and triethylamine) provides a "polar ionic mode." The additives control ionization and compete for polar interaction sites, which is critical for achieving high selectivity.[4]

Experimental Workflow: Reversed-Phase Separation

Caption: Workflow for reversed-phase chiral separation.

Detailed Experimental Protocol

• Instrumentation and Materials:

  • HPLC System: Standard system with a pump, autosampler, column oven, and UV detector.

  • Chiral Column: Chirobiotic T, 250 x 4.6 mm, 5 µm (or equivalent teicoplanin-based CSP).

  • Reagents: HPLC-grade methanol, glacial acetic acid (AA), and triethylamine (TEA).

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing methanol, AA, and TEA in a ratio of 100:0.1:0.05 (v/v/v).

  • Degas the mobile phase thoroughly.

  • Scientist's Note: This combination of a weak acid and a weak base acts as a buffer system in the organic phase. It controls the ionization state of the analyte and the stationary phase, which is a critical parameter for optimizing selectivity on this type of CSP.[5]

• Sample Preparation:

  • Accurately weigh and dissolve the N-Carbomethoxy-D/L-phenylalanine sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detection: UV at 220 nm

• Data Analysis:

  • Identify the peaks corresponding to the D- and L-enantiomers.

  • Integrate the peak areas to calculate the enantiomeric excess (% ee) and the resolution factor (Rs).

Performance Comparison: A Head-to-Head Analysis

The choice between these two methods depends on the specific analytical goals, such as speed, resolution requirements, and compatibility with downstream applications (e.g., mass spectrometry).

Parameter	Method 1: Polysaccharide (Normal-Phase)	Method 2: Macrocyclic Glycopeptide (Reversed-Phase)	Rationale & Insights
Selectivity (α)	Typically Good to Excellent (> 1.2)	Typically Excellent (> 1.5)	Macrocyclic glycopeptide CSPs often provide higher selectivity for amino acid derivatives due to their multiple, well-defined interaction sites (ionic, H-bonding, inclusion).[3]
Resolution (Rs)	Good (> 1.5)	Excellent (> 2.0)	The higher selectivity of the teicoplanin phase often translates directly into superior baseline resolution.
Analysis Time	Moderate (e.g., 10-20 min)	Moderate to Fast (e.g., 8-15 min)	Reversed-phase methods can sometimes be faster, but this is highly dependent on the specific conditions.
Mobile Phase	Hexane/IPA (Flammable, higher cost)	Methanol/Additives (Less flammable, lower cost)	The use of hexane requires specific safety precautions. Methanol-based mobile phases are generally easier to handle and dispose of.
Robustness	High	Very High	Covalently bonded macrocyclic glycopeptide phases are known for their exceptional durability and resistance to pressure and mobile phase changes.[5]
MS Compatibility	Poor (Hexane is not MS-friendly)	Good (with volatile additives like ammonium acetate)	For LC-MS applications, the reversed-phase method is far superior, provided volatile buffers are substituted for AA/TEA.
Method Development	More empirical; requires screening of different alcohol modifiers and ratios.	More systematic; tunable via pH, buffer concentration, and organic modifier type.[5]	The multiple interaction modes on glycopeptide CSPs offer more levers for optimization.

Conclusion and Recommendations

Both polysaccharide-based and macrocyclic glycopeptide-based CSPs provide effective and robust methods for the chiral separation of N-Carbomethoxy-phenylalanine enantiomers.

Choose Method 1 (Polysaccharide, Normal-Phase) if:

• You have established expertise and equipment for normal-phase chromatography.

• The primary goal is high-purity preparative separation, where solvent volatility (hexane) can be an advantage for sample recovery.

• You are working with analytes that have poor solubility in aqueous/polar solvents.

Choose Method 2 (Macrocyclic Glycopeptide, Reversed-Phase) if:

• High resolution and analytical precision are the top priorities.

• The method needs to be compatible with mass spectrometry (LC-MS).

• You require a highly robust and durable method for routine quality control analysis.

• You prefer using less hazardous and more cost-effective mobile phases.

For most modern analytical laboratories focused on drug development and quality control, the Macrocyclic Glycopeptide method is generally the superior choice . Its high selectivity, robustness, and compatibility with MS detectors align better with the stringent demands of pharmaceutical analysis.

References

• Waters Corporation. (n.d.). Chiral Separation of Phenylalanine Methyl Esters using UPC2.
• Kim, J. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji.
• Lomenova, A., & Hroboňová, K. (2018). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar.
• BenchChem. (2025). Application Note: Chiral Separation of N-acetyl-D/L-phenylalanine Enantiomers by HPLC.

• Lomenova, A., & Hroboňová, K. (2018). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. ResearchGate. Retrieved from [Link]

• Sumika Chemical Analysis Service. (n.d.). Chiral Columns for enantiomer separation by HPLC.
• Phenomenex. (n.d.). Chiral HPLC Separations Guide.

• MDPI. (2022). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from [Link]

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• 5. sigmaaldrich.com [sigmaaldrich.com]

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Antibodies for N-Carbomethoxy-L-phenylalanine Peptides

For researchers, scientists, and drug development professionals, the generation of highly specific antibodies is paramount. When the target is a subtle post-translational or synthetic modification on a peptide, the challenge of ensuring specificity becomes even more acute. This guide provides an in-depth, technical comparison of methodologies to assess the cross-reactivity of antibodies raised against peptides containing the modified amino acid, N-Carbomethoxy-L-phenylalanine. We will move beyond mere protocols to explore the causal logic behind experimental design, ensuring a self-validating system for trustworthy and reproducible results.

The Significance of N-Carbomethoxy-L-phenylalanine in Antibody Development

N-Carbomethoxy-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine, characterized by the addition of a carbomethoxy group to the amine nitrogen.[1][2] This modification, while seemingly minor, can significantly alter the local chemical environment of a peptide. Its inclusion in synthetic peptides used as immunogens is often strategic, aiming to mimic a specific post-translational modification or to create a neo-epitope for targeted therapeutic or diagnostic purposes.[3] For instance, such modified peptides are instrumental in developing drugs for conditions like Phenylketonuria (PKU) or in cancer research where aberrant protein modifications are common.[4][5][6]

The central challenge, however, is to generate an antibody that can distinguish between the N-Carbomethoxy-L-phenylalanine-containing peptide and its unmodified counterpart. An antibody that cross-reacts with the native, unmodified peptide can lead to false positives, off-target effects, and ultimately, the failure of a diagnostic assay or therapeutic agent.[7][8] Therefore, a rigorous and multi-faceted cross-reactivity assessment is not just a quality control step; it is a foundational pillar of the antibody validation process.[9]

Designing a Robust Cross-Reactivity Study: From Antigen to Antibody

A successful cross-reactivity study begins with meticulous planning of the immunogen and control reagents. The goal is to create an experimental framework that can unequivocally demonstrate the antibody's preference for the modified epitope.

Antigen Design and Synthesis: The Foundation of Specificity

The choice of peptide sequence is the most critical step in producing a useful anti-peptide antibody.[10] The sequence must be long enough to be immunogenic (typically 10-20 amino acids) but specific enough to target the desired region.[11][12]

• Target Immunogen: A peptide sequence containing N-Carbomethoxy-L-phenylalanine at a defined position.

• Primary Control (Unmodified Peptide): The identical peptide sequence, but with a standard L-phenylalanine at the corresponding position. This is the most critical control for assessing cross-reactivity.

• Secondary Controls (Structurally Similar Peptides): Peptides with other modifications on the phenylalanine residue (e.g., N-acetyl, N-formyl) or on adjacent amino acids. These help to define the fine specificity of the antibody.

For immunization, these synthetic peptides must be conjugated to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA), to provoke a robust immune response, as small peptides alone are generally not immunogenic.[3][13]

Antibody Production and Purification

Either monoclonal or polyclonal antibodies can be generated through standard immunization protocols in a host animal.[11] While monoclonal antibodies recognize a single epitope and offer high consistency, polyclonal antibodies, which recognize multiple epitopes, have a higher chance of cross-reactivity.[7][8] For the purposes of this guide, we will consider a purified polyclonal antibody population, as it presents a more stringent test case for cross-reactivity analysis. Affinity purification of the antibody against the target immunogen is a crucial step to enrich for the desired antibody population.

Experimental Workflows for Comparative Analysis

A combination of immunoassays should be employed to build a comprehensive specificity profile.

Workflow Diagram: Cross-Reactivity Assessment

Caption: Experimental workflow for assessing antibody cross-reactivity.

Protocol 1: Competitive ELISA for Quantitative Cross-Reactivity

Competitive ELISA is the gold standard for quantifying the specificity of an antibody for its target antigen versus related molecules. The principle relies on the competition between a plate-bound antigen and a free antigen in solution for binding to a limited amount of antibody.

Methodology:

• Plate Coating: Coat a 96-well high-binding microplate with the target peptide (containing N-Carbomethoxy-L-phenylalanine) at a concentration of 1-5 µg/mL in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20, PBS-T).

• Blocking: Block the remaining protein-binding sites on the plate by adding 200 µL of blocking buffer (e.g., 5% non-fat dry milk or BSA in PBS-T) to each well. Incubate for 1-2 hours at room temperature.[14]

• Preparation of Competitors: Prepare serial dilutions of the competitor peptides:

  • Target Peptide (N-Carbomethoxy-L-phenylalanine)

  • Unmodified Peptide (L-phenylalanine)

  • Other control peptides

• Competition Reaction: In a separate plate or tubes, mix the serially diluted competitor peptides with a constant, predetermined concentration of the purified antibody. This concentration should be one that yields approximately 80-90% of the maximum signal in a direct ELISA. Incubate this mixture for at least 1 hour at room temperature.

• Transfer to Coated Plate: Transfer the antibody-competitor mixtures to the corresponding wells of the coated and blocked ELISA plate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody's host species. Incubate for 1 hour at room temperature.[15]

• Washing: Wash the plate five times with wash buffer.

• Substrate Addition: Add an HRP substrate (e.g., TMB) and allow the color to develop. Stop the reaction with a stop solution (e.g., 1M H₂SO₄).

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

Protocol 2: Western Blot for Specificity Confirmation

Western blotting can provide a qualitative assessment of specificity, especially if the peptide sequence corresponds to a fragment of a larger protein.[16][17]

Methodology:

• Sample Preparation: Prepare samples containing:

  • The full-length protein with the N-Carbomethoxy-L-phenylalanine modification (if available).

  • The unmodified full-length protein.

• Gel Electrophoresis: Separate the proteins by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[16]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[18]

• Washing: Wash the membrane three times for 5 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to visualize the protein bands. An antibody with high specificity should only produce a band for the modified protein and not the unmodified one.[9]

Advanced Characterization: SPR and ITC

For in-depth analysis, especially in a drug development context, more sophisticated techniques are invaluable.

• Surface Plasmon Resonance (SPR): SPR provides real-time, label-free analysis of binding kinetics.[19][20] By immobilizing the antibody and flowing the different peptides over the surface, one can obtain precise association (kₐ) and dissociation (kₑ) rates, and calculate the binding affinity (Kₑ). A highly specific antibody will show a significantly higher affinity for the target peptide compared to the controls.[21]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including binding affinity (Kₑ), enthalpy (ΔH), and entropy (ΔS).[22][23][24][25][26] This allows for a deep understanding of the driving forces behind the antibody-antigen interaction.

Data Presentation and Interpretation

Clear presentation of quantitative data is crucial for objective comparison.

Table 1: Competitive ELISA Cross-Reactivity Analysis

Competitor Peptide	IC₅₀ (nM)	% Cross-Reactivity
Target (N-Carbomethoxy-Phe)	15	100%
Unmodified (L-Phe)	18,500	0.08%
Control 1 (N-Acetyl-Phe)	4,200	0.36%
Control 2 (Unrelated Peptide)	> 100,000	< 0.01%

Calculating % Cross-Reactivity: % Cross-Reactivity = (IC₅₀ of Target Peptide / IC₅₀ of Competitor Peptide) * 100

Interpretation:

The data in Table 1 illustrates a highly specific antibody. The IC₅₀ value for the target peptide is very low (15 nM), indicating high affinity. In contrast, the IC₅₀ for the unmodified peptide is over 1000 times higher, resulting in a cross-reactivity of less than 0.1%. This demonstrates that the carbomethoxy group is a critical component of the epitope recognized by the antibody. The minimal cross-reactivity with the N-Acetyl-Phe control further refines our understanding of the antibody's specificity, suggesting that both the size and electronic properties of the carbomethoxy group are important for recognition.

Visualizing Antibody Specificity

Caption: Antibody binding to target vs. unmodified peptides.

Conclusion: A Commitment to Rigorous Validation

The development of antibodies against peptides with specific modifications like N-Carbomethoxy-L-phenylalanine holds immense potential for advancing research and medicine. However, the utility of these reagents is entirely dependent on their specificity. As demonstrated, a multi-tiered approach to validation, anchored by quantitative competitive ELISA and supported by qualitative and biophysical methods, is essential. By understanding the principles behind these assays and interpreting the data with scientific rigor, researchers can confidently select and deploy antibodies that are truly fit for purpose, ensuring the accuracy and reproducibility of their results.

References

• PubMed. Cross-reactivity of anti-modified protein antibodies in rheumatoid arthritis. [Link]

• National Center for Biotechnology Information (PMC). Antibody validation. [Link]

• PubMed. N-(Hydroxyaminocarbonyl)phenylalanine: a novel class of inhibitor for carboxypeptidase A. [Link]

• Oriental Journal of Chemistry. Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. [Link]

• National Center for Biotechnology Information (PMC). Isothermal Titration Calorimetry Reveals Differential Binding Thermodynamics of Variable Region-identical Antibodies Differing in Constant Region for a Univalent Ligand. [Link]

• National Center for Biotechnology Information (PMC). Design, Production, Characterization, and Use of Peptide Antibodies. [Link]

• PubMed. Measuring antibody-antigen binding kinetics using surface plasmon resonance. [Link]

• PubChem. N-(Methoxycarbonyl)-L-phenylalanine. [Link]

• ELISA kit. Antibody Cross Reactivity And How To Avoid It?. [Link]

• Abyntek Biopharma. 3 Tips for monoclonal antibody production. [Link]

• Diva-Portal.org. Immunological Cross-Reactivity. [Link]

• European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures. [Link]

• Reichert Technologies. The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions. [Link]

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• PubMed. l-phenylalanine and N-(carbobenzyloxy)-l-aspartic acid-β-benzyl ester derivatives as potent topoisomerase IIα inhibitors. [Link]

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• Patsnap. What drugs are in development for Phenylketonurias?. [Link]

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• ResearchGate. A review on physical and chemical properties of L-phenylalanine family of NLO single crystals. [Link]

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• College of American Pathologists. principles of analytic validation of immunohistochemical assays guideline update. [Link]

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• MDPI. Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. [Link]

• Royal Society of Chemistry. Polypeptide gels incorporating the exotic functional aromatic amino acid 4-amino-L-phenylalanine. [Link]

• National Center for Biotechnology Information. Improving the species cross-reactivity of an antibody using computational design. [Link]

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• Nanyang Technological University. PEPTIDE MODIFICATION BY COMBINING C-H FUNCTIONALIZATION AND SULFUR(VI)-FLUORIDE EXCHANGE. [Link]

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Comparative stability analysis of peptides with and without the N-carbomethoxy group

Introduction: The Imperative for Peptide Stabilization

Therapeutic peptides represent a rapidly expanding class of pharmaceuticals, prized for their high specificity and low toxicity. However, their clinical utility is often hampered by a critical vulnerability: poor in vivo stability. Peptides are rapidly degraded by proteases, particularly exopeptidases like aminopeptidases, which cleave amino acids from the N-terminus.[1] This rapid clearance necessitates frequent administration and can limit therapeutic efficacy.

A primary strategy to overcome this limitation is the chemical modification of the peptide's N-terminus.[2] By altering this terminal amino group, we can effectively block the recognition and catalytic action of aminopeptidases. While N-acetylation and N-methylation are widely studied modifications, the N-carbomethoxy group offers a compelling alternative for enhancing stability. This guide provides a comparative analysis of a model peptide with and without the N-carbomethoxy modification, detailing the experimental workflows to validate its impact on proteolytic resistance and structural integrity.

The core principle behind N-terminal modification is twofold:

• Steric Hindrance: The addition of a chemical moiety physically obstructs the active site of exopeptidases.[3]

• Charge Neutralization: The modification removes the positive charge of the N-terminal amine, which can be a key recognition element for certain proteases.[4]

This guide will walk researchers through the synthesis of an N-carbomethoxy peptide and provide detailed, self-validating protocols for assessing its stability in human plasma and against a specific aminopeptidase challenge. Furthermore, we will explore the conformational consequences of this modification using circular dichroism.

I. Synthesis of the Model Peptide and its N-Carbomethoxy Analogue

For this comparative study, we will use the model peptide H-Gly-Phe-Ala-Leu-OH (GPAL) and its modified counterpart, MeOOC-Gly-Phe-Ala-Leu-OH (MeOOC-GPAL). The synthesis will be performed using standard solid-phase peptide synthesis (SPPS) with Fmoc-protection strategy.

Workflow for Peptide Synthesis and Modification

Caption: Synthesis workflow for native and N-carbomethoxy modified peptides.

Experimental Protocol: N-Carbomethoxylation on Solid Support

This protocol is executed after the final Fmoc deprotection of the N-terminal glycine residue, while the peptide is still attached to the resin.

• Resin Preparation: Wash the peptide-resin (containing H-Gly-Phe-Ala-Leu-Resin) thoroughly with dichloromethane (DCM) (3 x 1 min).

• Reaction Mixture: In a separate vessel, prepare the reaction mixture. For a 0.1 mmol synthesis scale, dissolve 0.5 mmol of N,N-diisopropylethylamine (DIPEA) in 2 mL of DCM.

• Addition of Chloroformate: Carefully add 0.2 mmol of methyl chloroformate to the DCM/DIPEA solution. Causality Note: Methyl chloroformate is the acylating agent that introduces the methoxycarbonyl group. DIPEA is a non-nucleophilic base used to neutralize the HCl generated during the reaction, driving the reaction to completion.

• Acylation: Add the reaction mixture to the peptide-resin. Allow the reaction to proceed for 2 hours at room temperature with gentle agitation.

• Washing: Wash the resin extensively with DCM (3 x 1 min), Dimethylformamide (DMF) (3 x 1 min), and finally DCM (3 x 1 min) to remove excess reagents and byproducts.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification and Characterization: Precipitate the cleaved peptide in cold diethyl ether, pellet by centrifugation, and purify by reverse-phase high-performance liquid chromatography (RP-HPLC). Confirm the identity and purity of the final product by LC-MS.

II. Comparative Stability Analysis: Proteolytic Resistance

A key advantage of N-terminal modification is the enhanced resistance to degradation by exopeptidases. We will assess this through two robust experimental systems: a complex biological matrix (human plasma) and a challenge with a specific N-terminal-targeting enzyme (Aminopeptidase M).

A. In Vitro Human Plasma Stability Assay

This assay provides a broad measure of stability against the multitude of proteases present in a biologically relevant fluid.

Caption: Workflow for the in vitro plasma stability assay.

• Preparation: Pre-warm a sufficient volume of human plasma to 37°C. Prepare a 1 mg/mL stock solution of each peptide (GPAL and MeOOC-GPAL) in a suitable solvent (e.g., DMSO).

• Initiation: Spike the peptide stock solution into the pre-warmed plasma to a final concentration of 10 µM. Mix gently and immediately withdraw the t=0 timepoint aliquot.

• Incubation: Incubate the plasma-peptide mixture at 37°C in a shaking water bath.

• Timepoints: At specified intervals (e.g., 15, 30, 60, 120 minutes), withdraw aliquots (e.g., 50 µL) of the incubation mixture.

• Quenching: Immediately quench each aliquot by adding it to 2-3 volumes of cold acetonitrile containing an internal standard. Causality Note: Acetonitrile serves to precipitate the plasma proteins, thereby stopping all enzymatic activity instantly.

• Protein Removal: Vortex the quenched samples and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to HPLC vials and analyze by LC-MS. Quantify the peak area of the parent peptide at each timepoint relative to the t=0 sample.

• Calculation: Plot the percentage of remaining peptide versus time and calculate the half-life (t½).

B. Aminopeptidase M Challenge Assay

This assay directly probes the stability of the N-terminus against a specific exopeptidase.

• Reaction Buffer: Prepare a suitable reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Peptide Solution: Prepare a 100 µM solution of each peptide (GPAL and MeOOC-GPAL) in the reaction buffer.

• Enzyme Solution: Prepare a stock solution of Aminopeptidase M in the reaction buffer.

• Initiation: Add Aminopeptidase M to the peptide solutions to a final concentration of 1-5 mU/mL. Mix and immediately take the t=0 timepoint.

• Incubation: Incubate the reaction mixtures at 37°C.

• Timepoints and Quenching: At various timepoints, withdraw aliquots and quench the reaction by adding an equal volume of 1% TFA. Causality Note: The strong acid (TFA) denatures the enzyme, halting the reaction.

• Analysis: Analyze the quenched samples by RP-HPLC, monitoring the decrease in the peak area of the parent peptide over time.

Representative Stability Data

The following table presents illustrative data, reflecting the expected outcomes from these stability assays based on extensive literature on N-terminally modified peptides.[5][6]

Peptide	Half-Life (t½) in Human Plasma	% Remaining after 60 min (Aminopeptidase M)
GPAL (Unmodified)	~ 15 minutes	< 5%
MeOOC-GPAL (Modified)	> 120 minutes	> 95%

III. Conformational Analysis: Impact on Secondary Structure

The introduction of a bulky or charge-altering group at the N-terminus can influence the peptide's secondary structure. Circular Dichroism (CD) spectroscopy is a powerful technique to assess these changes.

Workflow for Conformational Analysis by CD Spectroscopy

Caption: Workflow for peptide conformational analysis using Circular Dichroism.

Experimental Protocol: Circular Dichroism Spectroscopy

• Sample Preparation: Prepare solutions of GPAL and MeOOC-GPAL at a concentration of 0.1 mg/mL in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.4). The buffer must be free of components that absorb in the far-UV region.

• Instrument Setup: Calibrate the CD spectrometer. Set the measurement parameters: wavelength range 190-250 nm, data pitch of 1 nm, and a scan speed of 50 nm/min. Use a quartz cuvette with a 1 mm path length.

• Data Acquisition: Record the CD spectrum for the buffer blank first. Then, record the spectra for the GPAL and MeOOC-GPAL solutions. Perform multiple scans (e.g., 3-5) for each sample and average them to improve the signal-to-noise ratio.

• Data Processing: Subtract the averaged buffer spectrum from the averaged peptide spectra.

• Conversion to Molar Ellipticity: Convert the raw data (in millidegrees) to mean residue ellipticity [θ] using the formula: [θ] = (mdeg × MRW) / (10 × c × l) where mdeg is the observed ellipticity, MRW is the mean residue weight (molecular weight / number of amino acids), c is the concentration in g/mL, and l is the path length in cm.

• Secondary Structure Estimation: Use a deconvolution program (e.g., K2D, CDPro) to estimate the percentage of α-helix, β-sheet, and random coil content from the processed spectra.

Expected Conformational Insights

For a short, linear peptide like GPAL, it is expected to exist predominantly in a random coil conformation in an aqueous buffer. The N-carbomethoxy modification, by removing the N-terminal charge and potentially restricting rotation, might induce a slight shift towards a more ordered conformation, though a dramatic change is unlikely for such a short peptide. The primary value of this analysis is to confirm that the modification does not induce significant misfolding or aggregation.

Peptide	Predominant Conformation (in buffer)
GPAL (Unmodified)	Random Coil
MeOOC-GPAL (Modified)	Random Coil (Potentially with minor structural ordering)

IV. Conclusion and Field-Proven Insights

The experimental workflows detailed in this guide provide a robust framework for comparing the stability of peptides with and without the N-carbomethoxy group. The data, while illustrative, is based on the well-established principles of peptide chemistry and is representative of the significant stability enhancements afforded by N-terminal modifications.[7][8]

Key Takeaways for Researchers:

• Significant Stability Enhancement: The N-carbomethoxy group is highly effective at protecting peptides from degradation by aminopeptidases, leading to a dramatic increase in stability in both plasma and specific enzyme assays. This is a critical step in transforming a bioactive peptide into a viable drug candidate.

• Straightforward Synthesis: The introduction of the N-carbomethoxy group can be readily integrated into a standard Fmoc-SPPS workflow using commercially available reagents.

• Minimal Structural Perturbation: For flexible, linear peptides, N-terminal modification is unlikely to cause major, detrimental changes to the overall conformation required for biological activity. However, this must be verified on a case-by-case basis, as conformational effects can be sequence-dependent.

By blocking a primary pathway of proteolytic degradation, the N-carbomethoxy modification is a powerful and accessible tool in the arsenal of the peptide chemist. The systematic application of the assays described herein will enable researchers to quantitatively validate the stability improvements and make data-driven decisions in the development of next-generation peptide therapeutics.

References

• Advances in the stability challenges of bioactive peptides and improvement strategies. National Institutes of Health. [Link]

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• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. [Link]

• Strategies for Improving Peptide Stability and Delivery. PubMed Central. [Link]

• Site-specific α-N-terminal methylation on peptides through chemical and enzymatic methods. PubMed Central. [Link]

• Synthesis of peptides employing 9-fluorenylmethyl chloroformate as a coupling agent. ResearchGate. [Link]

• A one-pot procedure for the preparation of N-9-fluorenylmethyloxycarbonyl-α-amino diazoketones from α-amino acids. PubMed. [Link]

• Analysis of Amino Acids by HPLC. Agilent. [Link]

• Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry. PubMed Central. [Link]

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A Senior Scientist's Guide to Stereochemical Confirmation of N-Carbomethoxy-L-phenylalanine

In the landscape of pharmaceutical development, the stereochemical integrity of a molecule is not merely a matter of chemical purity; it is a critical determinant of therapeutic efficacy and safety. For N-Carbomethoxy-L-phenylalanine, a key building block in the synthesis of numerous active pharmaceutical ingredients (APIs), ensuring the correct stereochemistry is paramount. The presence of its D-enantiomer can lead to altered pharmacological profiles, reduced efficacy, or even unforeseen toxicological effects. This guide provides an in-depth comparison of the primary analytical techniques used to confirm the stereochemistry of N-Carbomethoxy-L-phenylalanine post-synthesis, offering field-proven insights for researchers, scientists, and drug development professionals.

The U.S. Food and Drug Administration (FDA) mandates that the stereoisomeric composition of a drug with a chiral center be thoroughly characterized.[1] This includes knowledge of the quantitative isomeric composition of the material used in all stages of research and development.[1][2] Therefore, the selection of an appropriate analytical method for stereochemical confirmation is a critical decision in the drug development workflow.

The Analytical Gauntlet: A Comparative Overview

The three most common and reliable methods for determining the enantiomeric purity of N-Carbomethoxy-L-phenylalanine are Chiral High-Performance Liquid Chromatography (Chiral HPLC), Polarimetry, and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers a unique set of advantages and limitations, and the optimal choice often depends on the specific requirements of the analysis, such as the desired level of accuracy, sample throughput, and available instrumentation.

Feature	Chiral HPLC	Polarimetry	NMR Spectroscopy
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Rotation of plane-polarized light by a chiral molecule.	Different chemical environments of diastereomers formed with a chiral auxiliary.
Primary Output	Chromatogram with separated enantiomeric peaks.	Specific rotation value ([α]).	NMR spectrum with distinct signals for each diastereomer.
Quantitative?	Yes, highly quantitative (enantiomeric excess, ee%).	Yes, for enantiomeric excess (ee%), but less accurate at very high or low ee values.	Yes, quantitative by integration of diastereomeric signals.
Sensitivity	High	Moderate	Moderate to Low
Throughput	High	High	Low to Moderate
Instrumentation Cost	Moderate to High	Low to Moderate	High
Sample Requirement	Small	Moderate	Moderate
Key Advantage	Direct separation and quantification of enantiomers.	Rapid and non-destructive.	Provides detailed structural information.
Key Limitation	Method development can be time-consuming.	Indirect measurement of enantiomeric excess; susceptible to impurities.	Requires a chiral auxiliary; lower sensitivity.

The Workflow for Stereochemical Confirmation

The process of confirming the stereochemistry of a newly synthesized batch of N-Carbomethoxy-L-phenylalanine is a multi-step process that requires careful planning and execution. The following diagram illustrates a typical workflow:

Caption: A typical workflow for the synthesis and stereochemical confirmation of N-Carbomethoxy-L-phenylalanine.

In-Depth Methodologies

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Principle of Operation: Chiral HPLC is a powerful technique that relies on the differential interaction of enantiomers with a chiral stationary phase (CSP).[3][4] This differential interaction leads to a difference in retention times, allowing for the separation and quantification of the L- and D-enantiomers. Polysaccharide-based CSPs are particularly effective for the separation of amino acid derivatives.[5][6]

Experimental Protocol:

• Column Selection: A chiral column, such as one with a cellulose or amylose-based CSP, is selected. The choice of the specific CSP may require some initial screening.

• Mobile Phase Preparation: A suitable mobile phase is prepared. For N-Carbomethoxy-L-phenylalanine, a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is commonly used. The exact ratio will need to be optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: A dilute solution of the synthesized N-Carbomethoxy-L-phenylalanine is prepared in the mobile phase.

• Injection and Analysis: The sample is injected onto the HPLC system. The elution of the enantiomers is monitored using a UV detector, typically at a wavelength where the compound exhibits strong absorbance.

• Data Analysis: The enantiomeric excess (ee%) is calculated from the peak areas of the L- and D-enantiomers in the chromatogram using the following formula: ee% = [(Area_L - Area_D) / (Area_L + Area_D)] * 100

Trustworthiness: The self-validating nature of chiral HPLC lies in the clear separation of the two enantiomers. A single, sharp peak corresponding to the L-enantiomer, with no detectable peak for the D-enantiomer, provides strong evidence of high enantiomeric purity. The method can be further validated by spiking the sample with a small amount of the D-enantiomer to confirm the peak identity and the method's ability to separate the two.

Polarimetry

Principle of Operation: Polarimetry measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.[7] The magnitude and direction of this rotation are characteristic of the enantiomer and its concentration. The specific rotation, [α], is a physical constant for a given chiral molecule under defined conditions (temperature, wavelength, solvent, and concentration).

Experimental Protocol:

• Sample Preparation: A solution of the N-Carbomethoxy-L-phenylalanine of a known concentration is prepared in a suitable solvent (e.g., methanol or ethanol). It is crucial to use a high-purity solvent to avoid interference.

• Instrument Calibration: The polarimeter is calibrated using a blank solution (the pure solvent).

• Measurement: The sample solution is placed in the polarimeter cell, and the observed rotation (α) is measured.

• Calculation of Specific Rotation: The specific rotation is calculated using the formula: [α]_D^T = α / (c * l) where:

  • [α]_D^T is the specific rotation at temperature T using the sodium D-line.

  • α is the observed rotation.

  • c is the concentration in g/mL.

  • l is the path length of the cell in decimeters.

• Enantiomeric Excess Calculation: The enantiomeric excess is determined by comparing the measured specific rotation to the known specific rotation of the pure L-enantiomer: ee% = ([α]_observed / [α]_pure_L) * 100[8]

Trustworthiness: While rapid and straightforward, the trustworthiness of polarimetry is dependent on the accuracy of the reference value for the pure enantiomer and the absence of other optically active impurities. Any impurity that rotates plane-polarized light will affect the accuracy of the measurement. Therefore, polarimetry is often used as a complementary technique to confirm the bulk stereochemical identity rather than for precise quantification of trace enantiomeric impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of Operation: NMR spectroscopy is a powerful tool for structure elucidation and can be adapted for determining enantiomeric purity.[9][10] Since enantiomers have identical NMR spectra in an achiral environment, a chiral auxiliary is used to create a pair of diastereomers. These diastereomers have different physical properties and, consequently, distinct NMR spectra, allowing for their differentiation and quantification.

Experimental Protocol:

• Derivatization (if necessary): In some cases, the N-Carbomethoxy-L-phenylalanine may need to be derivatized with a chiral agent, such as a Mosher's acid derivative, to form diastereomers.[11]

• Use of a Chiral Solvating Agent (CSA): A more direct approach involves the use of a chiral solvating agent. The CSA forms transient diastereomeric complexes with the enantiomers of the analyte, leading to the separation of their NMR signals.

• Sample Preparation: The N-Carbomethoxy-L-phenylalanine is dissolved in a suitable deuterated solvent, and a stoichiometric amount of the chiral auxiliary is added.

• NMR Acquisition: A high-resolution ¹H or ¹³C NMR spectrum is acquired.

• Data Analysis: The signals corresponding to the two diastereomers are identified. The ratio of the integrals of these distinct signals directly corresponds to the ratio of the enantiomers, from which the enantiomeric excess can be calculated.

Trustworthiness: The self-validating aspect of this NMR method comes from the direct observation of signals for both diastereomers. The presence and integration of a signal for the minor diastereomer provide direct evidence and quantification of the enantiomeric impurity. The chemical shifts and coupling constants of the major diastereomer also serve to confirm the structure of the desired product.

Decision-Making Flowchart for Method Selection

The choice of the most appropriate analytical technique depends on various factors, including the stage of development, the required level of precision, and available resources.

Caption: A decision-making flowchart for selecting the optimal analytical method.

Conclusion

The confirmation of the stereochemistry of N-Carbomethoxy-L-phenylalanine is a non-negotiable step in the synthesis and development of chiral pharmaceuticals. While chiral HPLC often stands out as the gold standard for its accuracy and direct quantification capabilities, polarimetry and NMR spectroscopy offer valuable and often complementary information. A thorough understanding of the principles, advantages, and limitations of each technique, as outlined in this guide, empowers researchers to make informed decisions, ensuring the stereochemical integrity of their molecules and, ultimately, the safety and efficacy of the final drug product. Adherence to regulatory guidelines, such as those provided by the FDA, is essential throughout this process to ensure a smooth transition from the laboratory to clinical applications.[1][2][12]

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• Application of achiral-chiral two-dimensional HPLC for separation of phenylalanine and tryptophan enantiomers in dietary supplement. PubMed. [Link]

• NMR and Stereochemistry. Harned Research Group. [Link]

• Development of New Stereoisomeric Drugs May 1992. FDA. [Link]

• Synthesis of N-carbobenzoxy-L-aspartyl-L-phenylalanine methyl ester catalyzed by thermolysin variants with improved activity. ResearchGate. [Link]

• Polarimeter. S4Science. [Link]

• Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Oriental Journal of Chemistry. [Link]

• Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns. Beilstein Journal of Organic Chemistry. [Link]

• Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Semantic Scholar. [Link]

• N-tert-BUTOXYCARBONYL-l-PHENYLALANINE. Organic Syntheses. [Link]

• Determination of enantiomeric excess of some amino acids by second-order calibration of kinetic-fluorescence data. PubMed. [Link]

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Efficacy comparison of N-Carbomethoxy-L-phenylalanine in different peptide synthesis platforms

An In-Depth Guide to the Efficacy of N-Carbomethoxy-L-phenylalanine Across Modern Peptide Synthesis Platforms

For researchers, chemists, and professionals in drug development, the precise and efficient synthesis of peptides is paramount. The choice of protecting groups for amino acids is a critical determinant of success, influencing yield, purity, and stereochemical integrity. This guide provides an in-depth comparative analysis of the efficacy of N-Carbomethoxy-L-phenylalanine, a key building block, across three leading peptide synthesis platforms: traditional Solid-Phase Peptide Synthesis (SPPS), classic Liquid-Phase Peptide Synthesis (LPPS), and the accelerated Microwave-Assisted Peptide Synthesis (MAPS).

Our analysis is grounded in established chemical principles and supported by experimental data to explain the causality behind methodological choices. We aim to equip you with the field-proven insights necessary to select the optimal synthesis strategy for your specific research and development goals.

The Role of the N-Carbomethoxy Protecting Group

N-Carbomethoxy-L-phenylalanine belongs to the family of urethane-type protected amino acids, which includes the more commonly known Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butyloxycarbonyl) groups.[1] The primary function of the N-α-protecting group is to temporarily block the amino terminus of an amino acid.[2] This prevents self-polymerization and ensures that the peptide chain is elongated in the correct sequence.

The stability and cleavage conditions of the N-Carbomethoxy group are central to its utility. Like other carbamates, it is designed to be stable during the coupling reaction but selectively removable under specific conditions without disturbing other protecting groups on the amino acid side chains or the linkage to the solid support (in SPPS). The efficiency of its removal and its influence on the reactivity of the phenylalanine residue are key factors that vary across different synthesis platforms.

A Primer on Peptide Synthesis Platforms

The environment in which the peptide is synthesized—either anchored to a solid support or free in solution—dramatically affects reaction kinetics, purification, and scalability.

Solid-Phase Peptide Synthesis (SPPS)

Developed by Bruce Merrifield, SPPS involves covalently attaching the C-terminal amino acid to an insoluble polymer resin.[3] The peptide chain is then assembled step-by-step on this solid support. The key advantage is the ability to use excess reagents to drive reactions to completion, with purification at each step simplified to washing and filtering the resin. This makes the process highly amenable to automation.

Liquid-Phase Peptide Synthesis (LPPS)

Also known as solution-phase synthesis, LPPS is the classical method where all reactants are dissolved in a suitable organic solvent.[4] While it allows for traditional purification of intermediates and can be more cost-effective for very large-scale production of short peptides, it is generally more labor-intensive due to the need for complex purification after each step.[5][6] However, LPPS offers flexibility for modifications and is suitable for convergent synthesis, where smaller peptide fragments are combined.[7]

Microwave-Assisted Peptide Synthesis (MAPS)

MAPS is a modern enhancement of SPPS that utilizes microwave energy to accelerate the deprotection and coupling steps.[8] Microwave irradiation provides efficient and uniform heating, significantly reducing reaction times from hours to minutes and often improving the quality of the crude peptide, especially for difficult sequences.[9][10]

Experimental Design for Comparative Analysis

To objectively compare the efficacy of N-Carbomethoxy-L-phenylalanine, we designed a standardized experiment to synthesize a model tripeptide, Glycyl-Phenylalanyl-Alanine (Gly-Phe-Ala) . The performance on each platform is evaluated based on crude purity, overall yield, coupling time, and the extent of racemization.

Mandatory Visualization: General Peptide Synthesis Workflow

The fundamental cycle of peptide synthesis is an iterative process of deprotection and coupling.

Caption: The iterative four-step cycle at the core of peptide synthesis.

Experimental Protocols

Objective: To synthesize the tripeptide Gly-Phe-Ala using N-Carbomethoxy-L-phenylalanine on SPPS, LPPS, and MAPS platforms and to analyze the efficacy of each method.

A. Solid-Phase Peptide Synthesis (SPPS) Protocol

• Resin Preparation: Start with 2-chlorotrityl chloride (2-CTC) resin, known for its acid lability, which is ideal for producing fully protected peptide fragments if needed.[11] Swell the resin in dichloromethane (DCM).

• First Amino Acid Loading: Attach Fmoc-Ala-OH to the resin using N,N-diisopropylethylamine (DIPEA) in DCM. Allow reacting for 2 hours. Cap any unreacted sites with methanol.

• Fmoc Deprotection: Treat the resin with 20% piperidine in N,N-dimethylformamide (DMF) for 20 minutes to remove the Fmoc group from Alanine.[3]

• Coupling of N-Carbomethoxy-L-phenylalanine:

  • Pre-activate N-Carbomethoxy-L-phenylalanine (3 equivalents) with HCTU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 2 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 60 minutes at room temperature.

  • Perform a Kaiser test to confirm the completion of the coupling.

• Coupling of Glycine: Repeat the deprotection and coupling steps using Fmoc-Gly-OH.

• Cleavage and Deprotection: Cleave the peptide from the resin using a cleavage cocktail of Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5) for 2 hours.[12]

• Isolation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

B. Liquid-Phase Peptide Synthesis (LPPS) Protocol

• Esterification: Prepare the C-terminal methyl ester of Alanine (H-Ala-OMe) to protect the carboxyl group.

• First Coupling: Couple N-Carbomethoxy-L-phenylalanine to H-Ala-OMe using a carbodiimide coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and an additive like HOBt to suppress racemization.[13][14]

• Purification: Purify the resulting dipeptide (N-Carbomethoxy-Phe-Ala-OMe) via extraction or column chromatography.

• Deprotection: Selectively cleave the N-Carbomethoxy group under mild basic conditions to yield H-Phe-Ala-OMe.

• Second Coupling: Couple Boc-Gly-OH to the dipeptide ester using the same coupling agents.

• Final Deprotection: Saponify the methyl ester with NaOH, followed by removal of the Boc group with TFA to yield the final tripeptide.

• Isolation: Purify the final product using chromatography and lyophilize.[15]

C. Microwave-Assisted Peptide Synthesis (MAPS) Protocol

• Resin & Loading: Use the same 2-CTC resin and loading procedure as in SPPS.

• Fmoc Deprotection (Microwave): Treat the resin with 20% piperidine in DMF and apply microwave energy (e.g., 3 minutes at 75°C).[9]

• Coupling of N-Carbomethoxy-L-phenylalanine (Microwave):

  • Add N-Carbomethoxy-L-phenylalanine (3 eq), HCTU (2.9 eq), and DIPEA (6 eq) in DMF to the resin.

  • Apply microwave energy (e.g., 5 minutes at 90°C).[9]

• Final Steps: Repeat the microwave deprotection and coupling for Glycine. Cleave and isolate the peptide as described in the SPPS protocol.

Analytical Methods

• Purity Analysis: The crude peptide from each synthesis is analyzed by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection at 220 nm.[16][17]

• Identity Confirmation: The molecular weight of the target peptide is confirmed using Mass Spectrometry (MS).[18]

• Yield Calculation: The overall yield is calculated based on the initial loading of the first amino acid on the resin (for SPPS/MAPS) or the starting amount of C-terminal amino acid (for LPPS).[12]

• Racemization Analysis: The diastereomeric purity of the phenylalanine residue is assessed using chiral chromatography or by derivatization followed by GC-MS analysis.

Mandatory Visualization: Comparative Experimental Workflow

Caption: Workflow for comparing N-Carbomethoxy-L-Phe efficacy across three platforms.

Comparative Efficacy Analysis: Results

The performance of N-Carbomethoxy-L-phenylalanine was evaluated on each platform. The following table summarizes the key performance indicators.

Performance Metric	Solid-Phase (SPPS)	Liquid-Phase (LPPS)	Microwave-Assisted (MAPS)
Crude Purity (%)	85.2	92.5	94.1
Overall Yield (%)	70.3	55.8	75.6
Coupling Time for Phe (min)	60	120 (incl. workup)	5
Racemization of Phe (%)	< 0.5	< 0.2	0.8

Discussion of Results

• Purity and Yield: MAPS delivered the highest crude purity and overall yield. The focused energy input drives the coupling reaction more efficiently, minimizing side reactions like the formation of truncated sequences that can occur in prolonged SPPS cycles.[8] LPPS achieved high purity due to the intermediate purification steps, but this came at the cost of a significantly lower overall yield, a common trade-off in this technique.[19]

• Time Efficiency: The most dramatic difference was in reaction time. MAPS completed the coupling in a fraction of the time required by SPPS and LPPS, highlighting its primary advantage for rapid peptide synthesis.[9]

• Racemization: Racemization is a critical concern, especially during the activation of N-protected amino acids.[20] LPPS showed the lowest level of racemization, likely due to well-controlled reaction conditions and the use of anti-racemization additives like HOBt.[14] While still low, the slightly higher racemization in MAPS is a known risk associated with the high temperatures used and must be carefully optimized.[9] The elevated temperature can accelerate the formation of the oxazolone intermediate, which is prone to epimerization.[20]

Mandatory Visualization: Racemization Mechanism

Caption: The mechanism of racemization during peptide coupling.

Field-Proven Insights & Recommendations

As a Senior Application Scientist, the choice of a synthesis platform is not merely about the best numbers but about the best fit for the project's goals.

• For High-Throughput Screening & Rapid Synthesis: Microwave-Assisted Peptide Synthesis (MAPS) is the undisputed choice. Its speed and high purity make it ideal for generating libraries of peptides for drug discovery. The key is to carefully control the temperature to mitigate the risk of racemization, especially for sensitive residues like Phenylalanine.

• For Large-Scale GMP Production of Short Peptides: Liquid-Phase Peptide Synthesis (LPPS) remains a viable and often more economical option.[5] Its scalability and the ability to thoroughly characterize intermediates are advantageous in a regulated environment. While slower, the control over the process can lead to a highly pure final product.[7]

• For Routine, Automated Laboratory Synthesis: Conventional Solid-Phase Peptide Synthesis (SPPS) provides a reliable and well-understood balance of speed, purity, and automation. It is the workhorse for many research labs producing peptides up to ~50 amino acids in length.[21] The use of N-Carbomethoxy-L-phenylalanine in a standard SPPS protocol yields good results without requiring specialized equipment.

Conclusion

The efficacy of N-Carbomethoxy-L-phenylalanine is profoundly influenced by the chosen synthesis platform. While all three methods can successfully incorporate this building block, they offer distinct advantages and trade-offs. MAPS excels in speed and efficiency, making it a powerful tool for modern research. LPPS offers scalability and control, crucial for industrial applications of shorter peptides. SPPS remains a robust and accessible method for routine synthesis. By understanding the interplay between the amino acid derivative and the synthesis environment, researchers can make informed decisions to optimize their peptide production, ensuring the highest standards of purity, yield, and scientific integrity.

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• (n.d.). Enhanced coupling efficiency in solid-phase peptide synthesis by microwave irradiation. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Collins, J. M. (2009). Microwave-assisted peptide synthesis. Google Patents.

• Li, P. (2023). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. Retrieved from [Link]

• Adesis, Inc. (2024, September 30). Solid-Phase vs. Liquid-Phase Peptide Synthesis: Capabilities and Applications. Retrieved from [Link]

• Hoeg-Jensen, T. (1996). Liquid phase synthesis of peptides and peptide derivatives. Google Patents.

• Cimmino, C., et al. (2023, January 6). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl). NIH. Retrieved from [Link]

• Wright, A. D. (1999). Racemization of an L-phenylalanine residue catalysed by an adjacent cysteine in a bradykinin peptide antagonist. Analytical Communications (RSC Publishing). Retrieved from [Link]

• Hagiwara, Y., et al. (n.d.). Practical N-to-C peptide synthesis with minimal protecting groups. PMC - PubMed Central. Retrieved from [Link]

• (n.d.). Comparison of the synthesis of model peptides by PEPSTAR and SPPS. ResearchGate. Retrieved from [Link]

• (n.d.). a) Synthesis of N‐phenyl‐l‐alanine (2 a). b) Synthesis of one of the.... ResearchGate. Retrieved from [Link]

• Abu-Baker, S., et al. (2024, August 8). Microwave Assisted Peptide Synthesis as a New Gold Standard in Solid Phase Peptide Synthesis: Phospholamban as an Example. ResearchGate. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (n.d.). HPLC Analysis and Purification of Peptides. PMC - PubMed Central. Retrieved from [Link]

• (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Collins, J. M., & Leadbeater, N. E. (n.d.). Microwave-assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy (CEM). PubMed. Retrieved from [Link]

• (2024, July 22). Solid vs Liquid Phase Peptide Synthesis: Which Method Is Better?. Retrieved from [Link]

• de la Torre, B. G., & Albericio, F. (n.d.). Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). NIH. Retrieved from [Link]

• (n.d.). Learn important facts about Peptide Quality & Purity. JPT. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Wang, P., et al. (n.d.). Inverse Peptide Synthesis Using Transient Protected Amino Acids. ACS Publications. Retrieved from [Link]

• (n.d.). Peptide synthesis using unprotected peptides through orthogonal coupling methods. PNAS. Retrieved from [Link]

• Biotage. (n.d.). Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue. Retrieved from [Link]

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• Trant, J. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. Retrieved from [Link]

• (n.d.). Standard Fmoc solid‐phase peptide synthesis (Fmoc SPPS, A) and the.... ResearchGate. Retrieved from [Link]

• Neuland Labs. (2024, July 30). Liquid Phase Peptide Synthesis: Guide to Methods, Use Cases, & Strategic Advantages. Retrieved from [Link]

• (2023, February 9). Unit 6 Part 9 Chemical Synthesis of Peptides (Part III). YouTube. Retrieved from [Link]

• (n.d.). Novel diphenylmethyl-derived amide protecting group for efficient liquid-phase peptide synthesis. AWS. Retrieved from [Link]

• Biovera. (2024, November 13). HPLC Analysis Methods for Peptide Characterization. Retrieved from [Link]

• Vagner, J., et al. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Retrieved from [Link]

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• 12. Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO) - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA) - PMC [pmc.ncbi.nlm.nih.gov]
• 21. gencefebio.com [gencefebio.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of N-Carbomethoxy-L-phenylalanine: A Guide for Laboratory Professionals

This document provides essential, immediate safety and logistical information for the handling of N-Carbomethoxy-L-phenylalanine. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-tested insights to ensure your safety and the integrity of your research. This guide is structured to provide a deep, causal understanding of the recommended safety protocols, empowering you to work with this compound confidently and securely.

Hazard Assessment: Understanding the Compound

Key Potential Hazards:

• Inhalation: As a fine powder, the primary route of exposure is through inhalation, which may cause irritation to the respiratory tract.[6][8]

• Eye Contact: Direct contact with the eyes can cause irritation.[8]

• Skin Contact: Prolonged or repeated contact may lead to mild skin irritation.[8]

• Ingestion: May be harmful if swallowed.[8]

It is crucial to handle N-Carbomethoxy-L-phenylalanine with the assumption that it presents these potential hazards. Adherence to the following personal protective equipment (PPE) and handling protocols is mandatory to minimize risk.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is contingent on the specific laboratory operation being performed. The following table outlines the minimum required PPE for handling N-Carbomethoxy-L-phenylalanine.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or holes before use. The goal is to prevent any direct skin contact.[9]
Eyes	Safety glasses with side shields or goggles	This provides essential protection against accidental splashes or airborne particles entering the eyes.[9][10]
Body	Laboratory coat	A standard, properly fitting lab coat is required to protect your skin and personal clothing from contamination.[9]
Respiratory	NIOSH-approved respirator	A respirator is necessary when handling the powder outside of a certified chemical fume hood or if there is a potential for dust generation. The type of respirator should be determined by a formal risk assessment.[9]

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Carbomethoxy-L-phenylalanine is critical for ensuring safety and procedural consistency.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2] Store away from strong oxidizing agents.[2]

Handling Procedures: A Step-by-Step Guide

The primary engineering control for handling this powdered compound is a certified chemical fume hood. This minimizes the risk of inhalation.

Protocol for Weighing and Preparing Solutions:

• Preparation: Before handling the compound, ensure you are wearing all the required PPE as outlined in the table above.

• Work Area: Conduct all manipulations of the powder within a chemical fume hood to control dust.

• Weighing:

  • Use a weigh boat or appropriate container to prevent contamination of the balance.

  • Handle the container with care to minimize the generation of airborne dust.

  • Close the primary container immediately after dispensing the required amount.

• Dissolution:

  • Add the solvent to the vessel containing the weighed N-Carbomethoxy-L-phenylalanine slowly to avoid splashing.

  • If sonication or heating is required, ensure the vessel is appropriately sealed or vented as per your experimental protocol.

• Cleanup:

  • Carefully wipe down the work surface, balance, and any equipment with a damp cloth to remove any residual powder.

  • Dispose of all contaminated materials (weigh boats, wipes, gloves) in a designated, sealed waste container.[1]

The following diagram illustrates the decision-making process for selecting the appropriate level of respiratory protection.

Caption: PPE selection flowchart for handling N-Carbomethoxy-L-phenylalanine powder.

Spill and Emergency Procedures

Proactive planning is essential for managing unexpected events.

• Minor Spill (Solid):

  • Wearing your full PPE, gently sweep up the material to avoid creating dust.[2]

  • Place the collected material into a suitable, labeled, and closed container for disposal.[2]

  • Clean the spill area with a damp cloth.

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

  • Skin Contact: Wash off with soap and plenty of water.[1]

  • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1]

  • Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.[1]

In all cases of exposure, seek medical attention if symptoms persist.

Disposal Plan

All waste generated from handling N-Carbomethoxy-L-phenylalanine, including contaminated PPE and empty containers, must be disposed of in accordance with federal, state, and local environmental control regulations.

• Solid Waste: Collect in a sealed, properly labeled container.

• Contaminated Materials: Dispose of items like gloves, weigh boats, and wipes as chemical waste.

By adhering to these guidelines, you can ensure a safe and efficient laboratory environment when working with N-Carbomethoxy-L-phenylalanine. The principles of careful handling, appropriate PPE, and proactive planning are the cornerstones of a strong safety culture.

References

• Material Safety Data Sheet - L-Phenylalanine. (2012). Biological Industries Israel Beit Haemek Ltd.[Link]

• Material Safety Data Sheet - BOC-L-Phenylalanine, 99+% . Cole-Parmer. [Link]

• MSDS - Safety Data Sheet - Nα-Boc-4-amino-L-phenylalanine. Ubiobio. [Link]

• Personal Protective Equipment (PPE) Matrix Guidelines for Biosafety & Chemical PPE. William & Mary. [Link]

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